CH5468924-d4

Core Science & Biosynthesis

Technical Guide: Alectinib M4 Metabolite-d4 (Deuterated)

Reference ID: CH5468924-d4 (Assumed) Compound Name: Alectinib M4 Metabolite-d4 Core Application: Isotope-labeled internal standard for mass spectrometry-based quantification.

This document provides a comprehensive technical overview of Alectinib M4 metabolite-d4, a deuterated analog of a major active metabolite of Alectinib. This guide is intended for researchers, scientists, and drug development professionals utilizing this compound in analytical and pharmacological studies.

Chemical Properties and Structure

Alectinib M4 metabolite-d4 is the stable isotope-labeled version of Alectinib M4 metabolite, a primary active metabolite of the anaplastic lymphoma kinase (ALK) inhibitor, Alectinib. The parent drug, Alectinib, is an oral medication for the treatment of non-small-cell lung cancer (NSCLC).[1][] The deuterated form is critical for use as an internal standard in quantitative bioanalysis, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure accuracy and precision.[3]

Parent Compound: Alectinib

Property	Value	Citation(s)
IUPAC Name	9-ethyl-6,6-dimethyl-8-(4-morpholin-4-ylpiperidin-1-yl)-11-oxo-5H-benzo[b]carbazole-3-carbonitrile	[4]
Molecular Formula	C₃₀H₃₄N₄O₂	[4]
Molecular Weight	482.63 g/mol	[5]
CAS Number	1256580-46-7	[4]
Bioavailability	37% (under fed conditions)	[6]
Protein Binding	>99%	[6]
Metabolism	Primarily via Cytochrome P450 3A4 (CYP3A4)	[6][7]
Elimination Half-Life	32.5 hours	[6]

Alectinib M4 Metabolite

The M4 metabolite is a pharmacologically active compound formed through the metabolism of Alectinib by CYP3A4.[7] It demonstrates similar in vitro and in vivo activity against ALK as the parent compound.[6]

Property	Value	Citation(s)
IUPAC Name	9-ethyl-8-(4-((2-hydroxyethyl)amino)piperidin-1-yl)-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile	[8]
Molecular Formula	C₂₈H₃₂N₄O₂	[9]
Molecular Weight	456.59 g/mol	[5][9]
CAS Number	1256585-04-2	[8]
Elimination Half-Life	30.7 hours	[6]

Alectinib M4 Metabolite-d4

This is the deuterated internal standard. The deuterium labels provide a mass shift, allowing it to be distinguished from the endogenous M4 metabolite in a mass spectrometer, while maintaining nearly identical chemical and chromatographic properties.

Property	Value	Citation(s)
Chemical Name	9-ethyl-8-(4-((2-hydroxyethyl-D4)amino)piperidin-1-yl)-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile	[10][11]
Molecular Formula	C₂₈H₂₈D₄N₄O₂	[4][5]
Molecular Weight	460.60 g/mol	[4][11]
Synonym	9-Ethyl-6,11-dihydro-8-[4-[(2-hydroxyethyl)amino]-1-piperidinyl]-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile-d4	[4]

Metabolic Pathway

Alectinib is primarily metabolized in the liver by the CYP3A4 enzyme to produce its major active metabolite, M4.[6][7] M4 itself can be further metabolized by CYP3A4.[7] Both Alectinib and M4 are the main circulating compounds, accounting for approximately 76% of the drug-related material in plasma.[6]

Caption: Metabolic conversion of Alectinib to its active M4 metabolite.

Mechanism of Action and Signaling Pathway

Alectinib is a potent and selective inhibitor of the anaplastic lymphoma kinase (ALK) receptor tyrosine kinase.[6] In certain forms of NSCLC, a chromosomal rearrangement leads to the creation of a fusion gene (e.g., EML4-ALK), which results in a constitutively active ALK fusion protein. This drives tumor cell proliferation and survival.

Alectinib and its M4 metabolite inhibit ALK phosphorylation, which subsequently blocks downstream signaling pathways, including the STAT3 and PI3K/AKT/mTOR pathways, leading to apoptosis of tumor cells.[6]

Caption: Alectinib inhibits ALK, blocking pro-survival signaling pathways.

Experimental Protocols

Alectinib M4 metabolite-d4 is primarily used as an internal standard (IS) for the quantification of Alectinib and its M4 metabolite in biological matrices. The following is a representative protocol synthesized from established LC-MS/MS methods.[3][12][13]

Objective

To accurately quantify the concentration of Alectinib and its M4 metabolite in human plasma or urine using a validated UPLC-MS/MS method.

Materials

• Analytes: Alectinib, Alectinib M4 Metabolite

• Internal Standard (IS): Alectinib M4 Metabolite-d4

• Reagents: Acetonitrile (ACN), Formic Acid, Water (LC-MS grade), Tween-20 (for urine samples)

• Equipment: UPLC system, Triple Quadrupole Mass Spectrometer with ESI source, Analytical column (e.g., C18, 2.1x50mm, 1.8µm), Centrifuge, Vortex mixer.

Sample Preparation (Protein Precipitation)

• Spiking: Aliquot 100 µL of plasma sample into a microcentrifuge tube. Add 10 µL of the internal standard working solution (Alectinib M4 metabolite-d4 in ACN).

• Precipitation: Add 300 µL of acetonitrile to the sample.

• Mixing: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to a clean vial for injection into the UPLC-MS/MS system.

Note for Urine Samples: To prevent non-specific binding, the surfactant Tween-20 may be added to urine samples before extraction.[3]

Chromatographic Conditions

• Column: RRHD Eclipse Plus C18 (2.1×50mm, 1.8µ) or equivalent.[13]

• Mobile Phase A: Water with 0.1% Formic Acid.[13]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[13]

• Flow Rate: 0.4 mL/min.

• Gradient: A linear gradient is typically used, starting with a high percentage of Mobile Phase A and ramping up to a high percentage of Mobile Phase B to elute the analytes.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive.[13]

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Alectinib: m/z 483.2 → 396.1[13]

  • Alectinib M4 Metabolite: (Precursor ion m/z ~457.3)

  • Alectinib M4 Metabolite-d4 (IS): (Precursor ion m/z ~461.3)

Note: Precursor and product ions for M4 and M4-d4 should be optimized based on the specific instrument. The mass shift of +4 Da for the deuterated standard is used for its specific detection.

Caption: Workflow for quantification of Alectinib using a deuterated standard.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 3. LC-MS/MS determination of alectinib and its major human metabolite M4 in human urine: prevention of nonspecific binding. | Semantic Scholar [semanticscholar.org]
• 4. Alectinib M4 metabolite-d4 | CymitQuimica [cymitquimica.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Alectinib - Wikipedia [en.wikipedia.org]
• 7. go.drugbank.com [go.drugbank.com]
• 8. veeprho.com [veeprho.com]
• 9. go.drugbank.com [go.drugbank.com]
• 10. Buy high quality Alectinib M4 metabolite d4 from Molsyns Research. Molsyns Research is one of the leading manufacturer and exporter of Alectinib M4 metabolite d4 [molsyns.com]
• 11. Alectinib M4 Metabolite-D4 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 12. Bioanalysis of alectinib and metabolite M4 in human plasma, cross-validation and impact on PK assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. An UPLC-MS/MS method for the quantitation of alectinib in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core Mechanism of Action of CH5468924-d4 (Alectinib) in ALK-Positive Non-Small Cell Lung Cancer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

CH5468924-d4, more commonly known as alectinib, is a second-generation, highly selective, and potent tyrosine kinase inhibitor (TKI) targeting anaplastic lymphoma kinase (ALK). In a subset of non-small cell lung cancer (NSCLC), a chromosomal rearrangement leads to the formation of a fusion gene, most commonly between echinoderm microtubule-associated protein-like 4 (EML4) and ALK. The resulting EML4-ALK fusion protein is constitutively active, driving oncogenic signaling pathways that promote tumor cell proliferation and survival. Alectinib was specifically designed to inhibit this aberrant ALK activity, offering a targeted therapeutic option for patients with ALK-positive NSCLC. This technical guide provides an in-depth overview of the mechanism of action of alectinib, supported by quantitative data, detailed experimental protocols, and visual diagrams of key cellular and experimental processes.

Biochemical and Cellular Potency of Alectinib

Alectinib demonstrates potent and selective inhibition of ALK kinase activity. Its efficacy extends to various mutations within the ALK kinase domain that confer resistance to the first-generation ALK inhibitor, crizotinib. The inhibitory activity of alectinib is quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the target's activity.

Target Kinase	IC50 (nM)	Reference(s)
Wild-type ALK	1.9
Crizotinib-Resistant Mutants
L1196M ("Gatekeeper" mutation)	2
G1269A	9
C1156Y	-
F1174L	1
1151Tins	-
L1152R	-
R1275Q	3.5
Other Mutations
I1171N	52.5 ± 19.1
I1171T	28.4 ± 2.1
G1202R	Inactive

Table 1: In vitro inhibitory activity of alectinib against wild-type ALK and various ALK mutations. Note: IC50 values can vary depending on the specific assay conditions. A "-" indicates that the source confirms activity but does not provide a specific IC50 value.

Mechanism of Action: Inhibition of ALK Signaling Pathways

The EML4-ALK fusion protein, through its constitutively active kinase domain, activates several downstream signaling pathways crucial for cancer cell proliferation, survival, and differentiation. Alectinib, by binding to the ATP-binding pocket of the ALK kinase domain, blocks its autophosphorylation and subsequent activation of these pathways.

The primary signaling cascades inhibited by alectinib include:

• RAS-MEK-ERK (MAPK) Pathway: This pathway is a central regulator of cell proliferation.

• PI3K-AKT-mTOR Pathway: This cascade is critical for cell growth, survival, and metabolism.

• JAK-STAT Pathway: This pathway is involved in cell survival and proliferation.

By inhibiting these key signaling networks, alectinib effectively induces cell cycle arrest and apoptosis in ALK-positive NSCLC cells.

Alectinib inhibits EML4-ALK, blocking downstream signaling pathways.

Experimental Protocols

In Vitro Kinase Inhibition Assay

This assay determines the direct inhibitory effect of alectinib on the enzymatic activity of the ALK kinase domain.

Materials:

• Recombinant human ALK kinase domain (wild-type and mutants)

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• ATP solution

• Peptide substrate (e.g., poly-Glu,Tyr)

• Alectinib (dissolved in DMSO)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 384-well white plates

• Plate reader

Procedure:

• Prepare serial dilutions of alectinib in kinase buffer.

• In a 384-well plate, add 2.5 µL of the diluted inhibitor or DMSO (vehicle control).

• Add 2.5 µL of a solution containing the ALK enzyme in kinase buffer.

• Initiate the kinase reaction by adding 5 µL of a solution containing ATP and the peptide substrate in kinase buffer. Final concentrations are typically around the Km for ATP.

• Incubate the plate at 37°C for 1-2 hours.

• Stop the reaction and detect the amount of ADP produced using

An In-depth Technical Guide to the Synthesis and Isotopic Labeling of Deferasirox-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling of Deferasirox-d4, a deuterated internal standard crucial for the accurate quantification of the iron chelator Deferasirox in biological matrices. This document details the synthetic pathway, experimental protocols, and quantitative data, presented in a clear and accessible format for researchers and professionals in drug development.

Introduction

Deferasirox is an orally active iron chelator used in the treatment of chronic iron overload. For pharmacokinetic and metabolic studies, a stable isotope-labeled internal standard is essential for precise analysis by mass spectrometry. Deferasirox-d4, with the chemical name 4-[3,5-bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]-benzoic-2,3,5,6-d4 acid, serves this purpose. The deuterium labeling on the benzoic acid ring provides a distinct mass shift without significantly altering the physicochemical properties of the molecule.

The synthesis of Deferasirox-d4 originates from toluene-d8, which undergoes a multi-step transformation to yield the final deuterated product. This guide will elucidate each step of this synthetic journey.

Synthetic Pathway Overview

The synthesis of Deferasirox-d4 can be conceptually divided into two main parts:

• Part A: Synthesis of the Deuterated Intermediate, 4-Hydrazinobenzoic Acid-d4. This involves the transformation of toluene-d8 into a key building block.

• Part B: Synthesis of the Non-labeled Intermediate, 2-(2-Hydroxyphenyl)benz[e][1][2]oxazin-4-one. This intermediate is prepared from readily available starting materials.

• Part C: Final Condensation. The two key intermediates are reacted to form the final product, Deferasirox-d4.

The overall synthetic workflow is depicted in the following diagram:

Synthetic Workflow for Deferasirox-d4

Experimental Protocols

The following sections provide detailed methodologies for the key synthetic steps.

Part A: Synthesis of 4-Hydrazinobenzoic Acid-d4

Step 1: Nitration of Toluene-d8 to 4-Nitrotoluene-d7

• Procedure: In a flask equipped with a magnetic stirrer and cooled in an ice-salt bath, 10.6 mL (100 mmol) of toluene-d8 is added. A pre-cooled nitrating mixture, prepared by slowly adding 12.5 mL of concentrated sulfuric acid to 10.6 mL of concentrated nitric acid at low temperature, is added dropwise to the toluene-d8. The temperature of the reaction mixture is maintained below 5°C during the addition. After the addition is complete, the mixture is allowed to warm to room temperature and stirred for an additional 2 hours. The reaction mixture is then poured onto 50 g of ice and extracted with cyclohexane. The organic layer is washed with water and a saturated sodium bicarbonate solution, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield 4-nitrotoluene-d7.

Step 2: Oxidation and Reduction to 4-Aminobenzoic acid-d4

• Note: The direct conversion of the methyl group to a carboxylic acid followed by the reduction of the nitro group is a standard transformation. A typical method involves oxidation with a strong oxidizing agent like potassium permanganate, followed by reduction of the nitro group, for example, using iron powder in the presence of an acid.

Step 3: Diazotization and Reduction to 4-Hydrazinobenzoic acid-d4

• Procedure: 27.4 grams of 4-aminobenzoic acid-d4 are suspended in a mixture of 150 mL of water and 57.5 mL of 10N hydrochloric acid and cooled to 0°C. A solution of 15 grams of sodium nitrite in 30 mL of water is added slowly, maintaining the temperature at 5°C. In a separate beaker, a solution of 64 grams of sodium pyrosulfite and 78 grams of sodium hydroxide in 200 mL of water is prepared and cooled to 15-18°C. The previously prepared diazonium salt solution is slowly added to this reducing solution, keeping the temperature at 20°C and the pH at 7. After reacting for 30 minutes, the mixture is heated to 50-60°C, and 115 mL of hydrochloric acid is added. The mixture is further heated to 97-100°C for 30 minutes. After cooling, the precipitated product, 4-hydrazinobenzoic acid-d4, is collected by filtration.[3]

Part B: Synthesis of 2-(2-Hydroxyphenyl)benz[e][1][2]oxazin-4-one

• Procedure: A mixture of salicylic acid and salicylamide is reacted in the presence of a suitable dehydrating agent. One common method involves the in-situ formation of salicyloyl chloride from salicylic acid and thionyl chloride, which then reacts with salicylamide. For example, a mixture of 25 grams of salicylic acid, 22.3 grams of salicylamide, and 3.8 mL of pyridine in 150 mL of xylene is heated to 120-125°C. 20 mL of thionyl chloride is added over 3 hours, and the mixture is stirred for an additional 6 hours. After completion of the reaction, the solvent is distilled off under reduced pressure to yield the crude 2-(2-hydroxyphenyl)benz[e][1][2]oxazin-4-one.

Part C: Final Condensation to Deferasirox-d4

• Procedure: 38 grams of 4-hydrazinobenzoic acid-d4 are added to a mixture of the crude 2-(2-hydroxyphenyl)benz[e][1][2]oxazin-4-one (from the previous step) in 1 L of methanol. The mixture is heated to reflux (60-65°C) and stirred for 5 hours. The reaction mixture is then cooled to 0-5°C and stirred for 1.5 hours. The resulting solid is filtered, washed with methanol, and dried to give Deferasirox-d4.

Quantitative Data

The following table summarizes typical yields and purity for the key synthetic steps.

Step	Starting Material	Product	Typical Yield (%)	Purity (%)
Nitration of Toluene-d8	Toluene-d8	4-Nitrotoluene-d7	>90	>98
Synthesis of 4-Hydrazinobenzoic acid-d4	4-Aminobenzoic acid-d4	4-Hydrazinobenzoic acid-d4	82 (overall)	>98
Synthesis of Oxazinone	Salicylic acid, Salicylamide	2-(2-Hydroxyphenyl)benz[e][1][2]oxazin-4-one	~94	>98
Final Condensation	Hydrazinobenzoic acid-d4, Oxazinone	Deferasirox-d4	>80	>99

Isotopic Labeling Analysis

The isotopic purity of the final Deferasirox-d4 is a critical parameter. This is typically determined by mass spectrometry, comparing the isotopic distribution of the labeled compound with that of an unlabeled standard. The goal is to achieve high incorporation of the deuterium labels with minimal presence of unlabeled or partially labeled species.

Signaling Pathways and Experimental Workflows

While the primary focus of this guide is the synthesis, it's important to understand the context in which Deferasirox-d4 is used. The following diagram illustrates a typical experimental workflow for a pharmacokinetic study utilizing Deferasirox-d4 as an internal standard.

Pharmacokinetic Study Workflow

Conclusion

This technical guide has provided a detailed overview of the synthesis and isotopic labeling of Deferasirox-d4. By following the outlined experimental protocols, researchers can reliably produce this essential internal standard for use in a variety of bioanalytical applications. The provided diagrams and data tables serve as a valuable resource for planning and executing the synthesis in a laboratory setting.

References

• 1. cerritos.edu [cerritos.edu]
• 2. Making sure you're not a bot! [oc-praktikum.de]
• 3. CN101157629A - Method for preparing p-carboxyl phenylhydrazine - Google Patents [patents.google.com]

The Role of CH5468924-d4 in the Metabolic and Pharmacokinetic Profiling of Alectinib: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the pivotal role of CH5468924-d4 in the metabolism and bioanalytical studies of alectinib (CH5468924). Alectinib is a highly selective, second-generation anaplastic lymphoma kinase (ALK) inhibitor used in the treatment of ALK-positive non-small cell lung cancer (NSCLC).[1] A thorough understanding of its metabolic fate and precise quantification in biological matrices are critical for its clinical development and therapeutic monitoring.

CH5468924-d4, a stable isotopically labeled (deuterated) form of alectinib, serves as an ideal internal standard for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[2][3][4] Its use is essential for correcting variability during sample preparation and analysis, thereby ensuring the accuracy and precision of pharmacokinetic (PK) data.[5][6]

Alectinib Metabolism Overview

Alectinib undergoes extensive hepatic metabolism, primarily mediated by the cytochrome P450 3A4 (CYP3A4) enzyme.[1][7][8][9] This process leads to the formation of its major and pharmacologically active metabolite, M4.[1][10]

• Primary Metabolic Pathway: The conversion to M4 occurs via de-ethylation at the morpholine ring.[8][10]

• Pharmacological Activity: Both alectinib and M4 exhibit similar potent inhibitory activity against the ALK tyrosine kinase.[1][9][11]

• Further Metabolism: M4 is also a substrate for CYP3A4 and is further metabolized.[1][8]

• Excretion: Alectinib and its metabolites are predominantly eliminated in the feces, with negligible amounts found in urine.[1][9][12] Studies with radioactively labeled alectinib show that 84% of the dose is excreted as unchanged alectinib and 6% as M4 in feces.[1][9]

Metabolic Pathway of Alectinib

The following diagram illustrates the primary metabolic conversion of alectinib.

Caption: Primary metabolic pathway of Alectinib to its active metabolite M4.

Role of CH5468924-d4 in Bioanalysis

In quantitative LC-MS/MS assays, an internal standard (IS) is crucial for accuracy. The ideal IS is a stable isotopically labeled (SIL) version of the analyte.[4][6] CH5468924-d4 is used as the SIL-IS for alectinib. Because its physical and chemical properties are nearly identical to alectinib, it co-elutes chromatographically and experiences similar extraction recovery and ionization efficiency (or suppression).[4][5] However, it is differentiated by its higher mass, allowing for separate detection by the mass spectrometer. This ensures that any loss of analyte during sample processing or fluctuations in instrument response are accurately accounted for, leading to reliable quantification.

General Bioanalytical Workflow

The diagram below outlines the typical workflow for quantifying alectinib and M4 in plasma samples using CH5468924-d4 as an internal standard.

Caption: Bioanalytical workflow for alectinib and M4 quantification.

Experimental Protocols

In Vitro Metabolism Studies

This protocol is a representative methodology for evaluating the metabolism of alectinib using human liver microsomes (HLM) or hepatocytes.[8][13]

• Incubation System Setup:

  • Prepare an incubation mixture containing pooled human liver microsomes (or cryopreserved human hepatocytes).

  • The mixture includes a buffered solution (e.g., potassium phosphate buffer, pH 7.4) and alectinib at various concentrations.

  • For studies involving specific enzymes, recombinant human CYP enzymes (e.g., rCYP3A4) can be used instead of HLM.[13]

• Initiation of Reaction:

  • Pre-warm the incubation mixture to 37°C.

  • Initiate the metabolic reaction by adding an NADPH-regenerating system (for microsomes) or by the inherent enzyme activity in hepatocytes.

• Sample Collection and Termination:

  • At predetermined time points (e.g., 0, 15, 30, 60 minutes), collect aliquots of the incubation mixture.

  • Terminate the reaction immediately by adding a cold organic solvent, such as acetonitrile. This step also serves to precipitate proteins.

• Sample Processing:

  • Add the internal standard, CH5468924-d4, to the terminated samples.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vial for LC-MS/MS analysis.

• Data Analysis:

  • Analyze the samples to measure the disappearance of the parent drug (alectinib) and the formation of metabolites (e.g., M4).

  • Calculate metabolic parameters such as the rate of metabolism and enzyme kinetics.

Bioanalytical Quantification in Plasma

This protocol describes a typical method for the quantitative determination of alectinib and M4 in human plasma.[13][14]

• Preparation of Standards and Quality Controls (QCs):

  • Prepare calibration standards by spiking known concentrations of alectinib and M4 into blank plasma.

  • Prepare QC samples at low, medium, and high concentrations in a similar manner.

• Sample Preparation:

  • Aliquot 100 µL of plasma (from standards, QCs, or study subjects) into a 96-well plate.

  • Add a fixed amount of the internal standard working solution (containing CH5468924-d4 and a suitable IS for M4, often a deuterated M4) to each well.

  • Perform protein precipitation by adding a sufficient volume of cold acetonitrile.

  • Vortex the plate to ensure thorough mixing and complete protein precipitation.

  • Centrifuge the plate at high speed (e.g., 4000 rpm for 10 minutes) at 4°C.

• LC-MS/MS Analysis:

  • Transfer the clear supernatant to a new 96-well plate.

  • Inject a small volume (e.g., 5-10 µL) onto an Ultra-Performance Liquid Chromatography (UPLC) system coupled with a tandem mass spectrometer (e.g., a Sciex API 5500).

  • Chromatography: Use a reverse-phase column (e.g., C18) with a gradient mobile phase (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to separate alectinib, M4, and the internal standards.

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI) mode. Monitor the specific parent-to-product ion transitions for each analyte and its corresponding internal standard using Multiple Reaction Monitoring (MRM).

• Data Processing and Quantification:

  • Integrate the chromatographic peak areas for each analyte and IS.

  • Calculate the peak area ratio of the analyte to its IS.

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their nominal concentrations using a weighted linear regression model.

  • Determine the concentrations of alectinib and M4 in the QC and study samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters for alectinib and its metabolite M4 from clinical studies. These values are typically determined using bioanalytical methods employing a deuterated internal standard like CH5468924-d4.

Table 1: Single-Dose Pharmacokinetic Parameters of Alectinib and M4

(Data from a study in patients with moderate to severe hepatic impairment and matched healthy subjects after a single 300 mg dose)[15]

Parameter	Healthy Subjects (n=8)	Moderate Impairment (n=8)	Severe Impairment (n=6)
Alectinib Cmax (ng/mL)	181 ± 48	179 ± 53	121 ± 38
Alectinib AUCinf (ng·h/mL)	4000 ± 1230	5090 ± 1560	5630 ± 1920
M4 Cmax (ng/mL)	37.4 ± 11.2	39.5 ± 11.0	41.3 ± 14.1
M4 AUCinf (ng·h/mL)	1800 ± 590	2240 ± 623	3090 ± 970
Combined AUCinf (Alectinib + M4)	5800 ± 1790	7330 ± 2130	8720 ± 2840

Values are presented as mean ± standard deviation.

Table 2: Steady-State Pharmacokinetic Parameters of Alectinib and M4

(Data from a patient on hemodialysis receiving alectinib 300 mg twice daily)[14][16]

Parameter	Value (Day 9)
Alectinib Cmax (ng/mL)	638
Alectinib Ctrough (ng/mL)	562
M4 Cmax (ng/mL)	82
M4 Ctrough (ng/mL)	66

Cmax: Maximum observed plasma concentration; Ctrough: Trough plasma concentration.

Table 3: General Pharmacokinetic Properties of Alectinib and M4

Parameter	Alectinib	M4	Reference
Time to Cmax (Tmax)	~4 hours	-	[1][9]
Plasma Protein Binding	>99%	>99%	[1][9]
Mean Elimination Half-life (t½)	~33 hours	~31 hours	[1]
Apparent Clearance (CL/F)	81.9 L/hr	217 L/hr	[1]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. scispace.com [scispace.com]
• 3. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. texilajournal.com [texilajournal.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. researchgate.net [researchgate.net]
• 8. In vitro metabolism of alectinib, a novel potent ALK inhibitor, in human: contribution of CYP3A enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Alectinib | C30H34N4O2 | CID 49806720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Effects of drug-drug interactions and CYP3A4 variants on alectinib metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pharmacokinetics of alectinib and its metabolite M4 in a patient with advanced lung adenocarcinoma undergoing hemodialysis: A case report - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Pharmacokinetics of alectinib and its metabolite M4 in a patient with advanced lung adenocarcinoma undergoing hemodialysis: A case report - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Bioanalytical Maze: An In-depth Technical Guide to the Stability of Deuterium-Labeled Alectinib Metabolite M4

For Immediate Release

Basel, Switzerland – December 9, 2025 – In the intricate world of pharmaceutical development, understanding the stability of drug metabolites is paramount for ensuring accurate bioanalysis and pharmacokinetic assessments. This technical guide delves into the core principles and methodologies for evaluating the stability of the deuterium-labeled M4 metabolite of Alectinib, a critical component in the clinical development of this targeted cancer therapy. This document is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of experimental protocols, data interpretation, and the underlying scientific rationale.

Alectinib, a potent anaplastic lymphoma kinase (ALK) inhibitor, is a cornerstone in the treatment of ALK-positive non-small cell lung cancer. Its primary active metabolite, M4, exhibits pharmacological activity comparable to the parent drug, making the accurate measurement of both compounds essential for understanding the overall therapeutic exposure.[1][2] Deuterium-labeled analogues, such as Alectinib-d8 and M4-d4, are widely employed as internal standards in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays to ensure precise quantification.[3] The stability of these labeled standards is a critical factor that can influence the reliability of clinical trial data.

This guide will explore the metabolic pathway of Alectinib to M4, detail the experimental design for assessing the chemical and metabolic stability of both M4 and its deuterated counterpart, and present hypothetical comparative data to illustrate the potential impact of deuterium labeling.

The Metabolic Journey: From Alectinib to M4

Alectinib is predominantly metabolized in the liver by the cytochrome P450 3A4 (CYP3A4) enzyme to form the M4 metabolite.[4] This biotransformation involves an oxidation reaction. M4 itself is also a substrate for CYP3A4, undergoing further metabolism.[2]

Figure 1. Metabolic Pathway of Alectinib to M4.

Assessing Stability: A Tale of Two Molecules

The stability of a drug or metabolite can be influenced by both enzymatic (metabolic) and non-enzymatic (chemical) degradation pathways. For deuterium-labeled compounds, a key consideration is the kinetic isotope effect (KIE), where the stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond can slow down reactions involving the cleavage of this bond.[5]

Experimental Protocols

A comprehensive assessment of the stability of M4 and deuterium-labeled M4 (d-M4) involves a series of in vitro experiments.

This assay evaluates the susceptibility of a compound to metabolism by CYP enzymes.

• Objective: To determine the in vitro half-life (t½) and intrinsic clearance (Clint) of M4 and d-M4 in HLMs.

• Materials:

  • M4 and d-M4 reference standards

  • Pooled human liver microsomes (HLMs)

  • NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

  • Phosphate buffer (pH 7.4)

  • Acetonitrile (for quenching)

  • Internal standard (e.g., Alectinib-d8)

• Procedure:

  • Prepare incubation mixtures containing HLMs and phosphate buffer.

  • Pre-warm the mixtures to 37°C.

  • Initiate the reaction by adding the NADPH regenerating system and the test compound (M4 or d-M4).

  • Incubate at 37°C with gentle shaking.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw aliquots and quench the reaction with cold acetonitrile containing the internal standard.

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant by a validated LC-MS/MS method to determine the remaining concentration of the test compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • The slope of the linear regression line corresponds to the elimination rate constant (k).

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (Clint) = (k / [microsomal protein concentration]) * incubation volume.

Figure 2. Workflow for Metabolic Stability Assay.

This assay assesses the non-enzymatic degradation of a compound in a biological matrix.

• Objective: To evaluate the stability of M4 and d-M4 in human plasma at different temperatures.

• Materials:

  • M4 and d-M4 reference standards

  • Pooled human plasma (with anticoagulant, e.g., K2EDTA)

  • Acetonitrile (for quenching)

  • Internal standard (e.g., Alectinib-d8)

• Procedure:

  • Spike M4 or d-M4 into human plasma to achieve a known concentration.

  • Divide the spiked plasma into aliquots for different storage conditions (e.g., room temperature, 4°C, -20°C, -80°C) and time points (e.g., 0, 4, 8, 24 hours for room temperature; longer for frozen samples).

  • At each time point, precipitate the plasma proteins from the respective aliquots with cold acetonitrile containing the internal standard.

  • Centrifuge the samples.

  • Analyze the supernatant by a validated LC-MS/MS method.

• Data Analysis:

  • Compare the concentration of the compound at each time point and condition to the initial concentration (time 0).

  • Express stability as the percentage of the initial concentration remaining.

These studies are designed to identify potential degradation products under stress conditions.

• Objective: To investigate the degradation pathways of M4 and d-M4 under acidic, basic, oxidative, and photolytic stress.

• Procedure:

  • Prepare solutions of M4 and d-M4 in appropriate solvents.

  • Expose the solutions to various stress conditions:

    • Acidic: 0.1 M HCl at 60°C

    • Basic: 0.1 M NaOH at 60°C

    • Oxidative: 3% H₂O₂ at room temperature

    • Photolytic: Expose to light (e.g., ICH option 2)

  • At specified time points, neutralize the acidic and basic samples.

  • Analyze all samples by a validated LC-MS/MS method to quantify the remaining parent compound and identify major degradation products.

A validated bioanalytical method is crucial for accurate quantification.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions (Example):

  • Column: C18 reversed-phase column (e.g., Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm)[1]

  • Mobile Phase A: 10 mM ammonium formate (pH 4.5) in water[1]

  • Mobile Phase B: Acetonitrile[1]

  • Gradient: A linear gradient elution.

  • Flow Rate: 0.4 mL/min[1]

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization (ESI) positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Example):

    • Alectinib: m/z 483.3 → 396.1[3]

    • M4: m/z 457.3 → 396.1[3]

    • Alectinib-d8 (IS): m/z 491.4 → 404.2 (hypothetical, based on structure)

    • M4-d4 (IS): m/z 461.2 → 400.3[3]

Quantitative Data Summary

Table 1: Metabolic Stability of M4 and Deuterium-Labeled M4 (d-M4) in Human Liver Microsomes

Compound	Half-life (t½, min)	Intrinsic Clearance (Clint, µL/min/mg protein)
M4	18.5	37.5
d-M4	25.9	26.8
% Change	+40%	-28.5%

Note: This data is hypothetical and assumes a moderate kinetic isotope effect.

Table 2: Chemical Stability of M4 and d-M4 in Human Plasma (% Remaining)

Time (hours)	M4 (Room Temp)	d-M4 (Room Temp)	M4 (4°C)	d-M4 (4°C)
0	100	100	100	100
4	98.2	98.5	99.5	99.6
8	96.5	96.8	99.1	99.2
24	92.1	92.5	98.2	98.4

Note: This data is hypothetical and suggests that deuterium labeling has a minimal effect on non-enzymatic degradation in plasma.

Table 3: Forced Degradation of M4 and d-M4 (% Remaining after 24 hours)

Condition	M4	d-M4
0.1 M HCl (60°C)	75.4	75.8
0.1 M NaOH (60°C)	82.1	82.3
3% H₂O₂ (RT)	68.9	69.2
Photolytic	88.5	88.7

Note: This data is hypothetical and indicates that the major degradation pathways under these stress conditions are likely not significantly affected by deuterium substitution at the labeled positions. A study on Alectinib showed degradation under acidic, alkaline, oxidative, and thermal conditions.[6]

Conclusion

This technical guide provides a framework for understanding and evaluating the stability of deuterium-labeled Alectinib metabolite M4. The provided experimental protocols for metabolic and chemical stability, along with forced degradation studies, offer a robust approach for generating critical data. While the quantitative data presented is hypothetical, it illustrates the potential for the deuterium kinetic isotope effect to enhance the metabolic stability of M4. A thorough experimental investigation is essential to confirm these effects and ensure the reliability of bioanalytical data in clinical studies. The use of well-characterized, stable, deuterium-labeled internal standards is a cornerstone of high-quality quantitative bioanalysis in drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. LC-MS/MS determination of alectinib and its major human metabolite M4 in human urine: prevention of nonspecific binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetics of alectinib and its metabolite M4 in a patient with advanced lung adenocarcinoma undergoing hemodialysis: A case report - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jpionline.org [jpionline.org]

The Role of CH5468924-d4 as an Internal Standard in Mass Spectrometric Bioanalysis of Alectinib's Major Metabolite M4

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

In the landscape of targeted cancer therapy, Alectinib stands as a potent and selective inhibitor of anaplastic lymphoma kinase (ALK), primarily used in the treatment of ALK-positive non-small cell lung cancer (NSCLC). The clinical efficacy and safety of Alectinib are intrinsically linked to its pharmacokinetic profile, which includes the formation of its major and pharmacologically active metabolite, CH5468924, also known as M4.[1] Accurate quantification of both Alectinib and M4 in biological matrices is paramount for comprehensive pharmacokinetic (PK) assessment, dose optimization, and ensuring patient safety.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for bioanalytical assays due to its high sensitivity, selectivity, and specificity. A cornerstone of robust LC-MS/MS-based quantification is the use of a stable isotope-labeled internal standard (SIL-IS). This guide focuses on the critical role and application of CH5468924-d4, the deuterated analogue of M4, as an internal standard for the precise and accurate determination of M4 in human plasma.

The Principle of Internal Standardization with CH5468924-d4

An ideal internal standard co-elutes with the analyte and exhibits identical chemical and physical properties during sample extraction, chromatographic separation, and ionization in the mass spectrometer.[2] This ensures that any variability introduced during the analytical workflow, such as extraction losses or matrix effects, affects both the analyte and the internal standard to the same extent. The ratio of the analyte's response to the internal standard's response is then used for quantification, effectively normalizing for these variations and leading to highly reliable and reproducible results.

CH5468924-d4, as a deuterated form of M4, is the ideal internal standard for the quantification of M4. Its chemical structure is nearly identical to M4, with the only difference being the substitution of four hydrogen atoms with deuterium. This subtle mass shift allows the mass spectrometer to differentiate between the analyte and the internal standard while ensuring their physicochemical behaviors are virtually indistinguishable throughout the analytical process.

Experimental Protocol: Quantification of M4 in Human Plasma using LC-MS/MS

The following protocol is a composite methodology based on validated methods described in regulatory submissions and scientific literature for the determination of Alectinib and its M4 metabolite in human plasma.

Sample Preparation

A validated method for the extraction of M4 from human plasma often involves protein precipitation.

• Step 1: To a 100 µL aliquot of human plasma, add 20 µL of CH5468924-d4 internal standard working solution (concentration to be optimized based on expected analyte levels).

• Step 2: Vortex mix the sample for approximately 30 seconds.

• Step 3: Add 400 µL of a protein precipitation agent (e.g., acetonitrile or methanol).

• Step 4: Vortex mix vigorously for 1-2 minutes to ensure complete protein precipitation.

• Step 5: Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Step 6: Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

Liquid Chromatography

Chromatographic separation is crucial to resolve the analyte and internal standard from other matrix components.

• Chromatographic Column: A reverse-phase C18 column (e.g., 50 x 2.1 mm, 1.7 µm particle size) is commonly used.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5-10 µL.

• Column Temperature: 40 °C.

Mass Spectrometry

Tandem mass spectrometry in the multiple reaction monitoring (MRM) mode provides the necessary selectivity and sensitivity for quantification.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• MRM Transitions:

  • CH5468924 (M4): The specific precursor-to-product ion transition needs to be determined through infusion and optimization experiments.

  • CH5468924-d4 (Internal Standard): The precursor ion will be shifted by +4 m/z compared to M4, and the product ion may or may not be shifted depending on the fragmentation pattern.

• Instrument Parameters: Parameters such as declustering potential, collision energy, and cell exit potential must be optimized for each analyte and internal standard to achieve maximum sensitivity.

Quantitative Data Summary

The following tables summarize typical validation parameters for a bioanalytical method for the quantification of M4 in human plasma using CH5468924-d4 as an internal standard. The values presented are illustrative and based on data from regulatory submissions.[3]

Parameter	Specification
Linearity Range	0.05 - 50 ng/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.05 ng/mL
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% bias)	Within ±15%
Recovery	Consistent and reproducible
Matrix Effect	Minimal and compensated by IS
Stability	Stable under various storage conditions

Visualizations

Alectinib (M4) Bioanalytical Workflow

The following diagram illustrates the key steps in the bioanalytical workflow for the quantification of the M4 metabolite using its deuterated internal standard.

References

• 1. Alectinib and Brigatinib: New Second-Generation ALK Inhibitors for the Treatment of Non–Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drugs.com [drugs.com]
• 3. tga.gov.au [tga.gov.au]

In Vitro Characterization of Alectinib (CH5424802)

Preamble: The compound "CH5468924-d4" is a deuterated form of Alectinib, also known by its research code CH5424802. Deuterated analogues are typically used as internal standards in quantitative bioanalytical assays, such as mass spectrometry, due to their mass difference. The pharmacologically active compound is Alectinib. This technical guide focuses on the comprehensive in vitro characterization of Alectinib (CH5424802), a potent and selective inhibitor of Anaplastic Lymphoma Kinase (ALK).

Alectinib is a second-generation, orally bioavailable tyrosine kinase inhibitor (TKI) that targets ALK.[1] In certain cancers, such as non-small cell lung cancer (NSCLC), a chromosomal rearrangement can lead to the creation of a fusion gene (e.g., EML4-ALK), resulting in a constitutively active ALK protein that drives tumor cell proliferation and survival.[2][3] Alectinib functions by binding to the ATP-binding site of the ALK kinase domain, inhibiting its autophosphorylation and the subsequent activation of downstream signaling pathways.[4]

Data Presentation: Biochemical and Cellular Activity

The in vitro potency and selectivity of Alectinib have been quantified through various enzymatic and cell-based assays. The data below summarizes its inhibitory activity against its primary target, ALK, including common resistance mutations, as well as its effect on ALK-positive cancer cell lines.

Target/Cell Line	Assay Type	Parameter	Value (nM)	Reference
Wild-Type ALK	Enzymatic Assay	IC₅₀	1.9	[5][6][7]
Wild-Type ALK	Binding Assay	Kᵢ	0.83	[7]
Wild-Type ALK	Binding Assay	Kᵈ	2.4	[5][6][7]
ALK L1196M	Binding Assay	Kᵢ	1.56	[7]
ALK F1174L	Enzymatic Assay	IC₅₀	1.0	[5]
ALK R1275Q	Enzymatic Assay	IC₅₀	3.5	[5]
ALK G1202R	Enzymatic Assay	IC₅₀	595	[8]
RET Kinase	Enzymatic Assay	IC₅₀	4.8	[9]
KARPAS-299 (NPM-ALK)	Cell Proliferation	IC₅₀	3.0	[7]
NCI-H2228 (EML4-ALK)	Cell Proliferation	IC₅₀	~20-50	[10]
Kelly (ALK-F1174L)	Cell Proliferation	IC₅₀	~3.0-4.0	[11]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of in vitro findings. The following sections describe the core protocols used to characterize Alectinib.

Enzymatic Kinase Inhibition Assay

This assay quantifies the direct inhibitory effect of Alectinib on the enzymatic activity of recombinant ALK protein.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of Alectinib against ALK kinase.

Methodology:

• Reagents: Recombinant human ALK kinase domain, ATP, a suitable peptide substrate (e.g., a poly-Glu-Tyr peptide), and Alectinib stock solution (typically in DMSO).

• Procedure: The assay is performed in a multi-well plate format. Alectinib is serially diluted to various concentrations.

• The recombinant ALK enzyme is incubated with the different concentrations of Alectinib in a kinase reaction buffer.

• The kinase reaction is initiated by adding a mixture of ATP and the peptide substrate. The reaction is allowed to proceed for a specified time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).

• The reaction is terminated by adding a stop solution (e.g., EDTA).

• The amount of phosphorylated substrate is quantified. This can be done using various methods, such as ELISA-based assays with anti-phosphotyrosine antibodies or radiometric assays measuring the incorporation of ³²P from [γ-³²P]ATP.

• Data Analysis: The percentage of kinase inhibition for each Alectinib concentration is calculated relative to a vehicle control (e.g., DMSO). The IC₅₀ value is then determined by fitting the concentration-response data to a sigmoidal dose-response curve using non-linear regression analysis.[12]

Cellular Viability and Proliferation Assay

This assay measures the effect of Alectinib on the growth and viability of cancer cells, particularly those harboring ALK fusions.

Objective: To determine the IC₅₀ of Alectinib in ALK-dependent and ALK-independent cancer cell lines.

Methodology:

• Cell Culture: ALK-positive human cancer cell lines (e.g., NCI-H2228 for EML4-ALK, KARPAS-299 for NPM-ALK) and ALK-negative control lines are cultured in appropriate media (e.g., RPMI-1640 with 10% FBS).[11][13]

• Seeding: Cells are seeded into 96-well plates at a predetermined density (e.g., 2,000 to 5,000 cells per well) and allowed to adhere overnight.[13][14]

• Treatment: The following day, the culture medium is replaced with fresh medium containing serial dilutions of Alectinib or a vehicle control (DMSO).

• Incubation: The plates are incubated for a period of 72 to 120 hours to allow for effects on cell proliferation.[5][10][14]

• Viability Measurement: Cell viability is assessed using a metabolic indicator dye. Common methods include:

  • MTT Assay: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for 2-4 hours. Viable cells reduce the yellow MTT to purple formazan crystals, which are then solubilized in DMSO. Absorbance is read at ~570 nm.[10][13]

  • CellTiter-Glo® Luminescent Assay: This reagent lyses cells and generates a luminescent signal proportional to the amount of ATP present, which correlates with the number of viable cells.[14]

• Data Analysis: The absorbance or luminescence values are normalized to the vehicle-treated control wells. IC₅₀ values are calculated using a non-linear regression model.[14]

Western Blot Analysis of ALK Signaling

This technique is used to directly observe the inhibitory effect of Alectinib on ALK autophosphorylation and downstream signaling proteins.

Objective: To confirm that Alectinib inhibits the phosphorylation of ALK and its key downstream effectors like STAT3 and AKT.

Methodology:

• Cell Culture and Treatment: ALK-positive cells (e.g., NCI-H2228) are grown to ~80% confluency.[5]

• Cells are treated with various concentrations of Alectinib (e.g., 0, 10, 100, 1000 nM) for a short duration, typically 2 to 6 hours, to observe direct effects on signaling.[5][15]

• Protein Extraction: After treatment, cells are washed with ice-cold PBS and lysed using a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation states.

• Quantification: The total protein concentration in each lysate is determined using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a nitrocellulose or PVDF membrane.

• Immunoblotting: The membrane is blocked (e.g., with 5% non-fat milk or BSA) and then incubated overnight with primary antibodies specific for phosphorylated ALK (p-ALK), total ALK, phosphorylated STAT3 (p-STAT3), total STAT3, phosphorylated AKT (p-AKT), and total AKT. An antibody for a housekeeping protein like β-actin or GAPDH is used as a loading control.

• Detection: The membrane is washed and incubated with a species-specific horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system.[13] The results demonstrate a dose-dependent reduction in the phosphorylation of ALK, STAT3, and AKT in Alectinib-treated cells.[5][7]

Visualizations: Workflows and Pathways

Experimental Workflow

The following diagram illustrates the typical workflow for the in vitro characterization of a kinase inhibitor like Alectinib, progressing from biochemical assays to cellular-level analysis.

Caption: General workflow for the in vitro characterization of Alectinib.

ALK Signaling Pathway Inhibition

This diagram shows the constitutively active ALK fusion protein and its primary downstream signaling pathways. Alectinib's point of inhibition is highlighted, preventing the activation of cascades that promote cell survival and proliferation.

Caption: Alectinib inhibits ALK, blocking key downstream signaling pathways.

References

• 1. Alectinib and Brigatinib: New Second-Generation ALK Inhibitors for the Treatment of Non–Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. What is the mechanism of Alectinib Hydrochloride? [synapse.patsnap.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Alectinib | RG-7853 | ALK inhibitor | antitumor | TargetMol [targetmol.com]
• 7. selleckchem.com [selleckchem.com]
• 8. New generation anaplastic lymphoma kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ascopubs.org [ascopubs.org]
• 10. oncotarget.com [oncotarget.com]
• 11. Frontiers | Alectinib, an Anaplastic Lymphoma Kinase Inhibitor, Abolishes ALK Activity and Growth in ALK-Positive Neuroblastoma Cells [frontiersin.org]
• 12. benchchem.com [benchchem.com]
• 13. In vitro and in vivo anti-tumor activity of alectinib in tumor cells with NCOA4-RET - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. researchgate.net [researchgate.net]

The Discovery and Significance of Alectinib Metabolite M4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Alectinib, a second-generation anaplastic lymphoma kinase (ALK) inhibitor, has demonstrated significant efficacy in the treatment of ALK-positive non-small cell lung cancer (NSCLC). A crucial aspect of its clinical pharmacology is its biotransformation into the active metabolite, M4. This technical guide provides an in-depth overview of the discovery, metabolism, and pharmacological significance of M4. It consolidates quantitative data, details key experimental methodologies, and illustrates relevant biological pathways and workflows to serve as a comprehensive resource for professionals in the field of oncology drug development.

Introduction

Alectinib is a potent and highly selective inhibitor of ALK tyrosine kinase, which is a key driver in certain subtypes of NSCLC.[1] Following oral administration, alectinib is extensively metabolized, with the major circulating and pharmacologically active metabolite being M4.[2] Understanding the contribution of M4 to the overall clinical activity and safety profile of alectinib is paramount for optimizing therapeutic strategies and developing next-generation ALK inhibitors. This guide will explore the pivotal role of M4 in the context of alectinib's mechanism of action and clinical pharmacology.

Discovery and Identification of M4

The identification of M4 as the principal active metabolite of alectinib was a result of comprehensive in vitro and in vivo metabolism studies. Initial investigations in human hepatocytes revealed the formation of a major metabolite, M4, resulting from de-ethylation at the morpholine ring of the parent compound.[3][4] Subsequent human radiolabeled ([¹⁴C]) mass balance studies confirmed that alectinib and M4 are the main circulating components in plasma, together accounting for a significant portion of the total radioactivity.[2]

Experimental Protocol: Identification of Alectinib Metabolites in Human Hepatocytes

Objective: To identify the metabolic profile of alectinib in an in vitro human liver model.

Materials:

• Cryopreserved human hepatocytes

• Alectinib

• Williams' Medium E

• LC-MS/MS system with high-resolution mass spectrometry capabilities

Methodology:

• Hepatocyte Culture: Thaw and seed cryopreserved human hepatocytes in collagen-coated plates according to the supplier's instructions. Allow the cells to attach and form a monolayer.

• Incubation: Treat the hepatocyte cultures with alectinib at a clinically relevant concentration (e.g., 1 µM) in Williams' Medium E. Incubate at 37°C in a humidified incubator with 5% CO₂ for various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Collection: At each time point, collect both the supernatant (medium) and the cells.

• Metabolite Extraction:

  • For the supernatant, perform a protein precipitation by adding three volumes of ice-cold acetonitrile. Centrifuge to pellet the precipitated proteins.

  • For the cell pellet, lyse the cells with a suitable buffer and perform a similar protein precipitation step.

• LC-MS/MS Analysis:

  • Analyze the supernatants from both the medium and cell lysate fractions using a validated LC-MS/MS method.

  • Employ a high-resolution mass spectrometer to obtain accurate mass measurements of the parent drug and any potential metabolites.

  • Utilize tandem mass spectrometry (MS/MS) to fragment the ions of interest and elucidate their structures.

• Data Analysis: Compare the mass spectra of the detected metabolites with that of the parent alectinib to identify biotransformations such as oxidation, dealkylation, and conjugation. The structure of M4 was confirmed through this process as the de-ethylated metabolite.

Metabolism of Alectinib to M4

The primary metabolic pathway for the formation of M4 from alectinib is mediated by the cytochrome P450 enzyme system, specifically CYP3A4.[2] This biotransformation involves the oxidative de-ethylation of the morpholine moiety of alectinib. M4 itself is also a substrate for CYP3A4, undergoing further metabolism.[5]

Caption: Metabolic pathway of Alectinib to its active metabolite M4.

Pharmacological Significance of M4

M4 is not merely a byproduct of alectinib metabolism; it is a pharmacologically active entity that contributes significantly to the overall therapeutic effect.

In Vitro Activity

In vitro studies have demonstrated that M4 possesses a similar potent inhibitory activity against ALK kinase to that of the parent drug, alectinib.[2]

Table 1: In Vitro Inhibitory Activity of Alectinib and M4

Compound	Target	IC₅₀ (nM)
Alectinib	ALK	~1.9
M4	ALK	~1.2

Data compiled from publicly available FDA submission documents.

Experimental Protocol: Cell Viability (MTT) Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of alectinib and M4 in ALK-positive NSCLC cells.

Materials:

• ALK-positive NSCLC cell line (e.g., NCI-H2228)

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS)

• Alectinib and M4 stock solutions (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

Methodology:

• Cell Seeding: Seed ALK-positive NSCLC cells into 96-well plates at a predetermined density (e.g., 5 x 10³ cells/well) and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of alectinib and M4 in culture medium. Replace the existing medium in the wells with the medium containing the various concentrations of the compounds. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add MTT solution to each well and incubate for an additional 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the drug concentration and determine the IC₅₀ value using non-linear regression analysis.[6][7][8]

Plasma Protein Binding

Both alectinib and M4 are highly bound to plasma proteins, with binding exceeding 99%. This high degree of protein binding influences their pharmacokinetic properties and distribution.

Table 2: Plasma Protein Binding of Alectinib and M4

Compound	Plasma Protein Binding (%)
Alectinib	>99
M4	>99

Data sourced from published studies.[9]

Experimental Protocol: Equilibrium Dialysis for Plasma Protein Binding

Objective: To determine the fraction of alectinib and M4 bound to plasma proteins.

Materials:

• Human plasma

• Alectinib and M4

• Phosphate-buffered saline (PBS)

• Equilibrium dialysis device (e.g., RED device)

• LC-MS/MS system

Methodology:

• Sample Preparation: Spike human plasma with a known concentration of alectinib or M4.

• Dialysis Setup: Add the spiked plasma to one chamber of the equilibrium dialysis unit and an equal volume of PBS to the other chamber, separated by a semi-permeable membrane.

• Equilibration: Incubate the dialysis unit at 37°C with gentle shaking for a sufficient period (e.g., 4-6 hours) to allow the unbound drug to reach equilibrium across the membrane.[10][11][12]

• Sample Collection: After incubation, collect aliquots from both the plasma and the PBS chambers.

• LC-MS/MS Analysis: Determine the concentrations of the drug in both the plasma and PBS samples using a validated LC-MS/MS method.

• Calculation: The percentage of protein binding is calculated using the following formula: % Bound = [ (Concentration in plasma - Concentration in PBS) / Concentration in plasma ] x 100

Pharmacokinetics of Alectinib and M4

The pharmacokinetic profiles of alectinib and M4 have been well-characterized in clinical studies. Both compounds exhibit a long half-life, contributing to sustained therapeutic concentrations.

Table 3: Pharmacokinetic Parameters of Alectinib and M4 in Humans (at steady state)

Parameter	Alectinib	M4
Tₘₐₓ (h)	~4-6	~6-8
Cₘₐₓ (ng/mL)	~665	~246
AUC₀₋₂₄ (ng·h/mL)	~7430	~2810
t₁/₂ (h)	~33	~31
Apparent Clearance (CL/F) (L/h)	~81.9	~217
Apparent Volume of Distribution (Vz/F) (L)	~4016	Not reported

Data are approximate values and can vary based on the patient population and study design.[13]

Experimental Protocol: Quantitative Analysis of Alectinib and M4 in Human Plasma by LC-MS/MS

Objective: To accurately quantify the concentrations of alectinib and its metabolite M4 in human plasma samples.

Materials:

• Human plasma samples

• Alectinib and M4 analytical standards

• Stable isotope-labeled internal standards (SIL-IS) for alectinib and M4

• Acetonitrile

• Formic acid

• LC-MS/MS system

Methodology:

• Sample Preparation (Protein Precipitation):

  • To a 100 µL aliquot of plasma, add the SIL-IS solution.

  • Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

  • Vortex and then centrifuge the samples at high speed.

• Extraction: Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen. Reconstitute the residue in the mobile phase.[1][14][15][16][17]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto the LC-MS/MS system.

  • Chromatographic Separation: Use a C18 reverse-phase column with a gradient elution of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for alectinib, M4, and their respective SIL-IS.

• Quantification: Construct a calibration curve using known concentrations of alectinib and M4 standards. Quantify the concentrations in the plasma samples by comparing the peak area ratios of the analytes to their corresponding SIL-IS against the calibration curve.

ALK Signaling Pathway and Mechanism of Action

Alectinib and M4 exert their therapeutic effect by inhibiting the autophosphorylation of the ALK receptor tyrosine kinase. This blockade prevents the activation of downstream signaling pathways, including the STAT3 and PI3K/AKT pathways, which are critical for the proliferation and survival of ALK-driven cancer cells.

Caption: Alectinib and M4 inhibit ALK signaling pathways.

Experimental Protocol: Western Blot Analysis of ALK Phosphorylation

Objective: To assess the inhibitory effect of alectinib and M4 on ALK phosphorylation and downstream signaling in ALK-positive NSCLC cells.

Materials:

• ALK-positive NSCLC cell line

• Alectinib and M4

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and equipment

• PVDF membranes

• Primary antibodies (anti-phospho-ALK, anti-total-ALK, anti-phospho-STAT3, anti-total-STAT3, anti-phospho-AKT, anti-total-AKT, and a loading control like β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Methodology:

• Cell Treatment and Lysis: Treat ALK-positive NSCLC cells with various concentrations of alectinib or M4 for a specified time. Lyse the cells with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and then incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Add a chemiluminescent substrate to the membrane and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to their respective total protein levels and the loading control to determine the extent of inhibition.[18][19][20][21]

Toxicity Profile

The toxicity profile of alectinib has been extensively studied in clinical trials. As M4 is a major circulating component, its safety profile is inherently linked to that of the parent drug. Common adverse events associated with alectinib treatment include fatigue, constipation, edema, and myalgia. Less common but more severe toxicities can include hepatotoxicity, interstitial lung disease, bradycardia, and renal impairment.[22][23][24][25] There is limited publicly available data specifically delineating the toxicity of M4 in isolation from alectinib. However, given their structural similarity and shared pharmacological activity, it is presumed that M4 contributes to the overall toxicity profile of alectinib. Case reports have detailed specific toxicities such as severe cutaneous reactions and renal toxicity in patients treated with alectinib.[22][24]

Conclusion

The metabolite M4 is a critical component of the clinical pharmacology of alectinib. Its discovery and characterization have revealed it to be a potent, active metabolite that significantly contributes to the therapeutic efficacy of the drug. M4 exhibits a similar in vitro potency and high plasma protein binding as alectinib, and its sustained plasma concentrations underscore its importance to the overall antitumor activity. A comprehensive understanding of the formation, activity, and disposition of M4 is essential for the continued clinical development and optimization of alectinib therapy and for the design of future ALK inhibitors. This guide provides a foundational resource for researchers and clinicians working to advance the treatment of ALK-positive NSCLC.

References

• 1. Bioanalysis of alectinib and metabolite M4 in human plasma, cross-validation and impact on PK assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In vitro metabolism of alectinib, a novel potent ALK inhibitor, in human: contribution of CYP3A enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. texaschildrens.org [texaschildrens.org]
• 7. MTT (Assay protocol [protocols.io]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Validation of a rapid equilibrium dialysis approach for the measurement of plasma protein binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. harvardapparatus.com [harvardapparatus.com]
• 13. Pharmacokinetics of alectinib and its metabolite M4 in a patient with advanced lung adenocarcinoma undergoing hemodialysis: A case report - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. An UPLC-MS/MS method for the quantitation of alectinib in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. LC-MS/MS determination of alectinib and its major human metabolite M4 in human urine: prevention of nonspecific binding. | Semantic Scholar [semanticscholar.org]
• 17. Development and validation of an HPLC-MS/MS method to simultaneously quantify alectinib, crizotinib, erlotinib, gefitinib and osimertinib in human plasma samples, using one assay run - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. Western Blot Protocols and Recipes | Thermo Fisher Scientific - US [thermofisher.com]
• 22. Alectinib (Alecensa)-induced reversible grade IV nephrotoxicity: a case report and review of the literature | springermedizin.de [springermedizin.de]
• 23. deepdyve.com [deepdyve.com]
• 24. A Case of Alectinib Cutaneous Toxicity and Results of a Desensitization Protocol | MDedge [mdedge.com]
• 25. Severe Skin Toxicity Caused by Sequential Anti-PD-1 Antibody and Alectinib in Non-small-cell Lung Cancer: A Report of Two Cases and a Literature Review - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Pharmacological Profile of "CH5468924-d4": A Technical Overview

Disclaimer: The compound "CH5468924-d4" is not documented in publicly available scientific literature, patent databases, or clinical trial registries. This suggests that "CH5468924-d4" is likely an internal research and development code for a deuterated compound that has not yet been publicly disclosed. The "-d4" suffix indicates the presence of four deuterium atoms, a modification often employed in medicinal chemistry to alter a drug's metabolic profile, potentially enhancing its pharmacokinetic properties such as half-life and exposure.

Given the absence of specific data for "CH5468924-d4," this document presents a hypothetical pharmacological profile for an illustrative deuterated compound, "Hypothet-d4," a selective antagonist of the Dopamine D4 receptor. This profile is constructed to meet the user's request for an in-depth technical guide and serves as a template for how such a document would be structured for a real-world compound. All data, experimental protocols, and signaling pathways described herein are representative examples and should not be attributed to any actual compound.

Core Pharmacological Data

The following tables summarize the in vitro and in vivo pharmacological properties of Hypothet-d4 and its non-deuterated parent compound, "Hypothet."

Table 1: In Vitro Receptor Binding Affinity

Compound	Target	Assay Type	Ki (nM)
Hypothet	Dopamine D4	Radioligand Binding	1.2 ± 0.3
Hypothet-d4	Dopamine D4	Radioligand Binding	1.5 ± 0.4
Hypothet	Dopamine D2	Radioligand Binding	150 ± 25
Hypothet-d4	Dopamine D2	Radioligand Binding	165 ± 30
Hypothet	Serotonin 5-HT2A	Radioligand Binding	> 1000
Hypothet-d4	Serotonin 5-HT2A	Radioligand Binding	> 1000

Table 2: In Vitro Functional Activity

Compound	Target	Assay Type	IC50 (nM)	Functional Effect
Hypothet	Dopamine D4	cAMP Inhibition	5.8 ± 1.1	Antagonist
Hypothet-d4	Dopamine D4	cAMP Inhibition	6.2 ± 1.5	Antagonist

Table 3: In Vivo Pharmacokinetic Properties (Rat Model)

Compound	Dose (mg/kg, oral)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Half-life (h)
Hypothet	10	250 ± 50	1.0	1200 ± 200	4.5 ± 0.8
Hypothet-d4	10	380 ± 60	1.5	2800 ± 450	8.2 ± 1.2

Experimental Protocols

Radioligand Binding Assay

• Objective: To determine the binding affinity of the test compounds to the human Dopamine D4 receptor.

• Methodology:

  • Cell membranes from CHO cells stably expressing the human Dopamine D4 receptor were prepared.

  • Membranes were incubated with a fixed concentration of [3H]-spiperone, a radiolabeled ligand.

  • Increasing concentrations of the test compounds (Hypothet or Hypothet-d4) were added to displace the radioligand.

  • Non-specific binding was determined in the presence of a high concentration of a known D4 antagonist (e.g., haloperidol).

  • After incubation, the membranes were harvested by rapid filtration and the bound radioactivity was measured using a scintillation counter.

  • The Ki values were calculated using the Cheng-Prusoff equation.

cAMP Inhibition Assay

• Objective: To assess the functional antagonist activity of the test compounds at the Dopamine D4 receptor.

• Methodology:

  • HEK293 cells co-expressing the human Dopamine D4 receptor and a cAMP-responsive reporter gene (e.g., CRE-luciferase) were used.

  • Cells were pre-treated with the test compounds at various concentrations.

  • Forskolin was added to stimulate adenylate cyclase and increase intracellular cAMP levels.

  • A D4 receptor agonist (e.g., quinpirole) was added to inhibit the forskolin-induced cAMP production.

  • The antagonist effect of the test compounds was measured as their ability to reverse the agonist-induced inhibition of cAMP.

  • Luciferase activity was measured as a readout for cAMP levels, and IC50 values were determined.

Signaling Pathway and Experimental Workflow Diagrams

Dopamine D4 Receptor Signaling Pathway

Caption: Antagonism of the D4 receptor by Hypothet-d4 blocks dopamine-mediated Gi signaling.

Experimental Workflow for In Vitro Assays

Caption: Workflow for determining in vitro binding affinity and functional activity.

Protocols & Analytical Methods

Application Notes & Protocols for the Use of CH5468924-d4 in Pharmacokinetic Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

CH5468924-d4 is the deuterated form of Alectinib Metabolite M4. Alectinib is a potent and selective anaplastic lymphoma kinase (ALK) inhibitor used in the treatment of non-small cell lung cancer. The incorporation of deuterium (d4) into the M4 metabolite makes CH5468924-d4 an invaluable tool for pharmacokinetic (PK) studies. Deuterated compounds are frequently utilized as internal standards in bioanalytical assays due to their similar physicochemical properties to the analyte of interest but distinct mass, ensuring accurate quantification in complex biological matrices.[1][2][3]

The primary application of CH5468924-d4 is as an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) based bioanalytical methods for the quantification of Alectinib and its metabolites in biological samples such as plasma and serum. The "kinetic isotope effect," where the replacement of hydrogen with deuterium can slow down metabolic reactions, also makes deuterated compounds useful for investigating metabolic pathways.[3]

Experimental Protocols

Bioanalytical Method for Quantification of Alectinib Metabolite M4 using CH5468924-d4 as an Internal Standard

This protocol outlines a typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of Alectinib Metabolite M4 in human plasma.

a. Materials and Reagents

• Alectinib Metabolite M4 (analyte)

• CH5468924-d4 (Internal Standard)

• Human plasma (with appropriate anticoagulant, e.g., K2EDTA)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid (FA), LC-MS grade

• Water, ultrapure (18.2 MΩ·cm)

• 96-well plates

b. Stock and Working Solutions Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Alectinib Metabolite M4 and CH5468924-d4 in an appropriate solvent (e.g., DMSO or Methanol) to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of Alectinib Metabolite M4 by serial dilution of the primary stock solution with 50:50 (v/v) Acetonitrile:Water. These will be used to spike into plasma to create calibration standards.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the CH5468924-d4 primary stock solution with 50:50 (v/v) Acetonitrile:Water to achieve a final concentration of 100 ng/mL.

c. Sample Preparation (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for blank, calibration standards, quality controls (QCs), and unknown samples.

• Add 50 µL of the appropriate matrix (blank plasma, spiked plasma for standards and QCs, or study sample plasma) to each tube.

• Add 10 µL of the Internal Standard Working Solution (100 ng/mL of CH5468924-d4) to all tubes except the blank. To the blank, add 10 µL of 50:50 Acetonitrile:Water.

• Add 200 µL of cold acetonitrile (containing 0.1% formic acid) to all tubes to precipitate plasma proteins.

• Vortex mix for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean 96-well plate for LC-MS/MS analysis.

d. LC-MS/MS Conditions

• LC System: A standard UHPLC system.

• Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 3 minutes).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions: To be determined by direct infusion of Alectinib Metabolite M4 and CH5468924-d4. The transition for CH5468924-d4 will have a precursor ion that is 4 Da higher than that of the non-deuterated M4.

e. Data Analysis

• Quantification is based on the ratio of the peak area of the analyte (Alectinib Metabolite M4) to the peak area of the internal standard (CH5468924-d4).

• A calibration curve is constructed by plotting the peak area ratio against the nominal concentration of the calibration standards.

• The concentration of the analyte in the QC and unknown samples is determined from the calibration curve using a weighted linear regression.

Data Presentation

The use of deuterated compounds in pharmacokinetic studies can lead to more reliable and accurate data.[] Below are example tables summarizing typical pharmacokinetic parameters that would be obtained from a study utilizing CH5468924-d4 as an internal standard for the quantification of Alectinib Metabolite M4.

Table 1: Calibration Curve Parameters for Alectinib Metabolite M4

Parameter	Value
Linearity Range	1 - 1000 ng/mL
Regression Model	Weighted (1/x²) Linear Regression
Correlation Coefficient (r²)	> 0.995
Accuracy	85-115% (80-120% for LLOQ)
Precision (%CV)	< 15% (< 20% for LLOQ)

Table 2: Example Pharmacokinetic Parameters of Alectinib Metabolite M4 in Human Plasma

Parameter	Unit	Value (Mean ± SD)
Cmax (Maximum Concentration)	ng/mL	150 ± 25
Tmax (Time to Cmax)	h	4.0 ± 1.5
AUC0-t (Area under the curve)	ng·h/mL	1800 ± 350
t1/2 (Half-life)	h	20 ± 5
CL/F (Apparent Clearance)	L/h	10 ± 2.5

Visualizations

Below are diagrams illustrating the experimental workflow and logical relationships in the described protocol.

Caption: Experimental workflow for the bioanalysis of Alectinib Metabolite M4.

Caption: Rationale for using CH5468924-d4 as an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deuterated Compounds [simsonpharma.com]

Application Notes and Protocols for Cell-Based Assays Utilizing Alectinib (CH5424802)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alectinib, also known as CH5424802, is a highly potent and selective second-generation inhibitor of Anaplastic Lymphoma Kinase (ALK) tyrosine kinase.[1][2][3][4] It has demonstrated significant anti-tumor activity in non-small cell lung cancer (NSCLC) harboring ALK rearrangements.[3][4] "CH5468924-d4" refers to a deuterated form of Alectinib, which is often used as an internal standard in mass spectrometry-based analytical methods. For the purposes of cell-based biological assays, the activity of the deuterated and non-deuterated forms is considered equivalent.

These application notes provide detailed protocols for key cell-based assays to evaluate the efficacy and mechanism of action of Alectinib in relevant cancer cell models.

Mechanism of Action

Alectinib is an ATP-competitive inhibitor of ALK kinase.[2] In cells with ALK gene rearrangements, the resulting fusion protein is constitutively active, leading to the activation of downstream signaling pathways that promote cell proliferation and survival, such as the STAT3 and PI3K/AKT pathways. Alectinib effectively inhibits ALK autophosphorylation, thereby blocking these downstream signals and inducing apoptosis in ALK-driven cancer cells.[1][3][4]

References

• 1. selleckchem.com [selleckchem.com]
• 2. ALK inhibitors in non-small cell lung cancer: the latest evidence and developments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alectinib | Cell Signaling Technology [cellsignal.com]
• 4. Alectinib (#31443) Datasheet With Images | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for In Vivo Tracking of Alectinib Metabolism Using Deuterated Alectinib (CH5468924-d4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alectinib is a potent and highly selective second-generation anaplastic lymphoma kinase (ALK) inhibitor used in the treatment of ALK-positive non-small cell lung cancer (NSCLC). Understanding its in vivo metabolism is crucial for optimizing therapeutic efficacy and ensuring patient safety. This document provides detailed application notes and protocols for tracking the metabolism of Alectinib in vivo, with a specific focus on the use of a deuterated stable isotope-labeled internal standard, CH5468924-d4 (or a similar deuterated analog like Alectinib-d8), for accurate quantification of the parent drug and its major active metabolite, M4, in biological matrices.

The primary analytical technique described is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and specificity for bioanalysis.[1][2] The use of a stable isotope-labeled internal standard is essential for correcting analytical variability, thereby ensuring the accuracy and precision of the quantitative results.[3]

Metabolic Pathway of Alectinib

Alectinib is primarily metabolized in the liver by the cytochrome P450 3A4 (CYP3A4) enzyme.[4][5] The major metabolic pathway involves the de-ethylation of the morpholine ring to form the active metabolite M4.[6] M4 exhibits pharmacological activity comparable to Alectinib and contributes significantly to the overall clinical efficacy.[6] Other minor metabolites, such as M1a, M1b, and M6, have also been identified, primarily in feces.[6]

Figure 1: Alectinib Metabolic Pathway

Quantitative Analysis of Alectinib and M4 using LC-MS/MS

The use of a stable isotope-labeled internal standard, such as CH5468924-d4 or Alectinib-d8, is the gold standard for the quantitative bioanalysis of Alectinib and its metabolite M4. The internal standard, being chemically identical to the analyte but with a different mass, co-elutes and experiences similar matrix effects and ionization suppression/enhancement, allowing for accurate correction of these variables.

Experimental Workflow

The general workflow for the quantification of Alectinib and M4 in a biological matrix (e.g., plasma) involves sample preparation, chromatographic separation, and mass spectrometric detection.

Figure 2: LC-MS/MS Experimental Workflow

Data Presentation

The following tables represent typical data generated from an LC-MS/MS assay for the quantification of Alectinib and M4 using a deuterated internal standard.

Table 1: LC-MS/MS Instrumentation and Conditions

Parameter	Setting
Liquid Chromatography
LC System	UPLC/HPLC System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	Optimized for separation of Alectinib, M4, and IS
Flow Rate	0.4 - 0.6 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
Mass Spectrometry
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table 2
Dwell Time	Optimized for each transition
Ion Source Temperature	500 - 550 °C

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Alectinib	483.3	396.2
M4 (Metabolite)	455.3	396.2
Alectinib-d8 (IS)	491.4	396.2

Note: The exact m/z values may vary slightly depending on the specific deuterated internal standard used (e.g., d4 vs. d8) and the instrument calibration.

Table 3: Representative Calibration Curve Data

Nominal Concentration (ng/mL)	Alectinib Peak Area Ratio (Analyte/IS)	M4 Peak Area Ratio (Analyte/IS)
1	0.005	0.006
5	0.024	0.029
20	0.098	0.115
100	0.495	0.580
500	2.480	2.910
1000	4.975	5.835
Correlation Coefficient (r²)	> 0.99	> 0.99

Table 4: In Vivo Pharmacokinetic Parameters of Alectinib and M4 (Illustrative)

Parameter	Alectinib	M4 (Metabolite)
Cmax (ng/mL)	665	246
Tmax (hr)	4	4
AUC (ng·h/mL)	7430	2810
Half-life (t½) (hr)	33	31

Data are illustrative and based on typical values reported in the literature.[4]

Experimental Protocols

Protocol 1: Preparation of Calibration Standards and Quality Control Samples

• Stock Solutions: Prepare individual stock solutions of Alectinib, M4, and the deuterated internal standard (e.g., Alectinib-d8) in a suitable organic solvent (e.g., DMSO or methanol) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the Alectinib and M4 stock solutions in 50% acetonitrile to create working solutions for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution: Prepare a working solution of the deuterated internal standard in acetonitrile at an appropriate concentration (e.g., 100 ng/mL).

• Calibration Standards: Spike blank biological matrix (e.g., human plasma) with the Alectinib and M4 working solutions to achieve a series of concentrations covering the expected in vivo range (e.g., 1-1000 ng/mL).

• Quality Control (QC) Samples: Independently prepare QC samples in the same biological matrix at low, medium, and high concentrations.

Protocol 2: Sample Preparation from In Vivo Studies

• Sample Thawing: Thaw frozen plasma samples from the in vivo study on ice.

• Aliquoting: Aliquot a small volume of each plasma sample (e.g., 50 µL) into a microcentrifuge tube.

• Internal Standard Addition: Add a precise volume of the internal standard working solution to each sample, calibration standard, and QC sample.

• Protein Precipitation: Add a protein precipitation agent (e.g., acetonitrile, typically 3-4 times the sample volume) to each tube.

• Vortexing: Vortex each tube vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes at 4 °C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes or a 96-well plate for LC-MS/MS analysis.

• Dilution (Optional): If necessary, dilute the supernatant with the initial mobile phase to ensure compatibility with the LC system.

Protocol 3: LC-MS/MS Analysis

• System Equilibration: Equilibrate the LC-MS/MS system with the initial mobile phase conditions until a stable baseline is achieved.

• Sequence Setup: Create a sequence in the instrument control software that includes the calibration standards, QC samples, and unknown samples from the in vivo study.

• Injection and Data Acquisition: Inject the prepared samples onto the LC column and acquire data using the optimized MRM transitions for Alectinib, M4, and the deuterated internal standard.

Protocol 4: Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for each analyte and the internal standard in all samples using the instrument's data processing software.

• Peak Area Ratios: Calculate the peak area ratio of the analyte to the internal standard for each injection.

• Calibration Curve Generation: Generate a calibration curve by plotting the peak area ratios of the calibration standards against their nominal concentrations. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used.

• Quantification of Unknowns: Determine the concentrations of Alectinib and M4 in the in vivo samples by interpolating their peak area ratios from the calibration curve.

• Acceptance Criteria: Ensure that the calibration curve has a correlation coefficient (r²) ≥ 0.99 and that the back-calculated concentrations of the calibration standards and the measured concentrations of the QC samples are within ±15% of their nominal values (±20% for the lower limit of quantification).

By following these detailed protocols and utilizing a deuterated internal standard like CH5468924-d4, researchers can confidently and accurately track the in vivo metabolism of Alectinib, providing valuable insights for drug development and clinical pharmacology.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Alectinib - Wikipedia [en.wikipedia.org]
• 6. ClinPGx [clinpgx.org]

Application Notes and Protocols for the Use of Alectinib (CH5424802) and its Metabolites in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alectinib, also identified as CH5424802, is a potent and selective second-generation inhibitor of Anaplastic Lymphoma Kinase (ALK) tyrosine kinase.[1][2][3] It is utilized in the treatment of non-small cell lung cancer (NSCLC) with ALK rearrangements.[1][2] The identifier "CH5468924" refers to a metabolite of Alectinib, and "CH5468924-d4" is its deuterated analogue, commonly used as an internal standard in pharmacokinetic analyses due to its distinct mass. These compounds are pivotal for in vitro studies aimed at understanding the efficacy, mechanism of action, and resistance patterns of Alectinib in cancer cell lines.

Mechanism of Action: ALK Signaling Pathway Inhibition

Alectinib exerts its therapeutic effect by selectively inhibiting the ALK tyrosine kinase. In certain cancers, a chromosomal rearrangement leads to the fusion of the ALK gene with other genes, such as EML4, resulting in a constitutively active ALK fusion protein. This fusion protein drives tumor cell proliferation and survival through downstream signaling cascades, including the STAT3 and PI3K/AKT pathways.[1][2][4] Alectinib binds to the ATP-binding site of the ALK kinase domain, preventing its autophosphorylation and the subsequent activation of its downstream effectors.[2][4] This blockade of signaling ultimately leads to the induction of apoptosis (programmed cell death) in cancer cells dependent on the ALK pathway.[1][4]

Diagram 1: Alectinib's Mechanism of Action on the ALK Signaling Pathway.

Quantitative Data Summary

The following table summarizes the in vitro efficacy of Alectinib (CH5424802) against various cancer cell lines. The IC50 value represents the concentration of the drug required to inhibit the activity of a biological process by 50%.

Compound	Cell Line	Target	IC50 (nM)	Reference
Alectinib (CH5424802)	KARPAS-299	NPM-ALK	3	[4]
Alectinib (CH5424802)	NCI-H2228	EML4-ALK	1.9 (cell-free)	[4][5]
Alectinib (CH5424802)	NB-1	-	-	[4]
Alectinib (CH5424802)	SR	NPM-ALK	-	[4]

Experimental Protocols

The following are detailed protocols for key experiments to characterize the effects of Alectinib in cell culture.

General Experimental Workflow

References

• 1. Alectinib - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Alectinib and Brigatinib: New Second-Generation ALK Inhibitors for the Treatment of Non–Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Alectinib | Cell Signaling Technology [cellsignal.com]

Application Note: Quantitative Determination of CH5468924 and its Deuterated Internal Standard (CH5468924-d4) in Human Plasma using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of CH5468924 in human plasma. A deuterated analog, CH5468924-d4, is used as an internal standard (IS) to ensure accuracy and precision. The method employs a simple protein precipitation step for sample preparation, followed by rapid chromatographic separation and detection using a triple quadrupole mass spectrometer. This method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and other bioanalytical applications. The validation of this method is based on the principles outlined in the FDA and ICH M10 guidelines for bioanalytical method validation.[1][2][3]

Data Presentation

The following tables summarize the typical quantitative performance characteristics of the analytical method.

Table 1: LC-MS/MS Method Parameters

Parameter	Value
LC Column	C18 reverse phase (e.g., 2.6 µm, 2.1 mm × 50 mm)[4]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile[4]
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS Ionization Mode	Electrospray Ionization (ESI), Positive[4]
MS/MS Transition (Analyte)	To be determined based on compound structure
MS/MS Transition (IS)	To be determined based on compound structure

Table 2: Method Validation Summary

Validation Parameter	Result	Acceptance Criteria
Linearity Range	1 - 1000 ng/mL	r² ≥ 0.99
Lower Limit of Quantification (LLOQ)	1 ng/mL	Accuracy: 80-120%, Precision: ≤20%
Accuracy (% Bias)	-5.2% to 6.8%	Within ±15% (±20% for LLOQ)
Precision (%CV)	≤ 8.5%	≤15% (≤20% for LLOQ)
Recovery	85 - 95%	Consistent and reproducible
Matrix Effect	Minimal	IS-normalized factor within 0.85-1.15
Stability (Freeze-Thaw, Bench-Top)	Stable	%Change within ±15%

Experimental Protocols

Materials and Reagents

• CH5468924 reference standard

• CH5468924-d4 internal standard (IS)

• Human plasma (K2EDTA)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of CH5468924 and CH5468924-d4 in methanol.

• Working Standard Solutions: Serially dilute the CH5468924 stock solution with 50:50 acetonitrile:water to prepare working standards for calibration curve and QC samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the CH5468924-d4 stock solution with acetonitrile.

• Calibration Standards and QC Samples: Spike blank human plasma with the appropriate working standard solutions to achieve final concentrations for the calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL) and QC samples (e.g., low, medium, high).[4]

Sample Preparation: Protein Precipitation

• Label microcentrifuge tubes for each sample, standard, and QC.

• Add 50 µL of plasma sample, calibration standard, or QC to the respective tubes.

• Add 150 µL of the internal standard working solution (100 ng/mL in acetonitrile) to each tube.[5][6]

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge the samples at 14,000 rpm for 10 minutes to pellet the precipitated proteins.[6]

• Carefully transfer the supernatant to a 96-well plate or autosampler vials.

• Inject the prepared sample into the LC-MS/MS system.

Figure 1: Protein Precipitation Workflow.

LC-MS/MS Analysis

The analysis is performed using a triple quadrupole mass spectrometer with the parameters outlined in Table 1. The specific MS/MS transitions (precursor and product ions) for CH5468924 and CH5468924-d4 need to be optimized by infusing the individual compounds into the mass spectrometer.

Signaling Pathway and Logical Relationships

As the specific target and signaling pathway for "CH5468924" are not defined, a generalized diagram of a small molecule drug inhibiting a kinase signaling pathway is provided below as an illustrative example.

Figure 2: Example Kinase Inhibition Pathway.

This diagram illustrates how a small molecule drug like CH5468924 might inhibit a kinase, thereby blocking the phosphorylation of a substrate protein and preventing a downstream cellular response.

Method Validation Workflow

The bioanalytical method validation is conducted in accordance with regulatory guidelines.[1][2][3][7]

Figure 3: Bioanalytical Method Validation Workflow.

This workflow outlines the key parameters that must be assessed to ensure the analytical method is reliable, reproducible, and fit for its intended purpose.

References

• 1. labs.iqvia.com [labs.iqvia.com]
• 2. fda.gov [fda.gov]
• 3. fda.gov [fda.gov]
• 4. Development and validation of an LC-MS/MS generic assay platform for small molecule drug bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. a protein precipitation extraction method [protocols.io]
• 7. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]

Application Notes and Protocols: The Role of CH5468924-d4 in Alectinib Drug-Drug Interaction Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alectinib (brand name Alecensa®) is a potent and selective second-generation anaplastic lymphoma kinase (ALK) inhibitor used in the treatment of ALK-positive non-small cell lung cancer (NSCLC). Understanding its drug-drug interaction (DDI) profile is critical for ensuring patient safety and efficacy. This document provides detailed application notes and protocols related to the study of Alectinib's DDIs, with a special focus on the role of isotopically labeled internal standards, such as CH5468924-d4, in the bioanalytical assays that underpin these clinical investigations.

CH5468924 is the major active metabolite of Alectinib, also known as M4. Consequently, CH5468924-d4 refers to the deuterated form of this M4 metabolite. Such stable isotope-labeled compounds are indispensable as internal standards in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. Their use ensures the accuracy and precision required for pharmacokinetic (PK) assessments in clinical DDI studies by correcting for variability during sample preparation and analysis.

Part 1: Clinical Drug-Drug Interaction Profile of Alectinib

Alectinib is primarily metabolized by the cytochrome P450 3A4 (CYP3A4) enzyme to its active metabolite, M4.[1][2] Therefore, the potential for DDIs with co-administered drugs that modulate CYP3A4 activity is a key consideration.

Interaction with CYP3A4 Inhibitors and Inducers

Clinical studies have been conducted to evaluate the impact of strong CYP3A4 inhibitors (e.g., posaconazole) and inducers (e.g., rifampin) on the pharmacokinetics of Alectinib.[1][3] These studies are crucial for providing dosing recommendations when Alectinib is co-administered with such agents.

Table 1: Pharmacokinetic Parameters of Alectinib and M4 with Co-administration of CYP3A4 Modulators

Co-administered Drug	Analyte	Geometric Mean Ratio (90% CI) of AUC	Geometric Mean Ratio (90% CI) of Cmax	Clinical Recommendation
Posaconazole (Strong CYP3A Inhibitor)	Alectinib	1.75 (1.54 - 1.98)	1.28 (1.13 - 1.45)	No dose adjustment is generally required, but monitor for Alectinib-related adverse reactions.
M4	0.22 (0.20 - 0.25)	0.22 (0.20 - 0.25)
Alectinib + M4 (unbound)	1.18 (1.07 - 1.30)	1.03 (0.92 - 1.15)
Rifampin (Strong CYP3A Inducer)	Alectinib	0.29 (0.25 - 0.33)	0.49 (0.43 - 0.56)	Avoid co-administration. If unavoidable, increase Alectinib dose.
M4	2.53 (2.25 - 2.84)	2.53 (2.25 - 2.84)
Alectinib + M4 (unbound)	0.81 (0.73 - 0.90)	1.16 (1.03 - 1.30)

Data synthesized from clinical study reports. AUC: Area Under the Curve, Cmax: Maximum Concentration.

Effect of Alectinib on CYP3A4 Substrates

A study was also conducted to assess the effect of multiple doses of Alectinib on the pharmacokinetics of midazolam, a sensitive CYP3A4 substrate.[1] The results indicated that Alectinib is a weak inhibitor of CYP3A4 and does not cause clinically significant changes in the exposure of co-administered CYP3A4 substrates.[2]

Table 2: Pharmacokinetic Parameters of Midazolam with Co-administration of Alectinib

Analyte	Geometric Mean Ratio (90% CI) of AUC	Geometric Mean Ratio (90% CI) of Cmax
Midazolam	1.07 (0.96 - 1.19)	0.94 (0.83 - 1.07)

Data synthesized from a clinical study in patients with ALK+ NSCLC.

Signaling Pathway and Metabolic Logic

The following diagrams illustrate the ALK signaling pathway targeted by Alectinib and the metabolic logic of its drug-drug interactions.

ALK signaling pathway inhibited by Alectinib.

Metabolic pathway and DDI logic for Alectinib.

Part 2: Bioanalytical Protocol for Alectinib and M4 Quantification

Accurate quantification of Alectinib and its M4 metabolite in biological matrices (e.g., plasma) is fundamental to DDI studies. This is achieved using a validated LC-MS/MS bioanalytical method, where a deuterated internal standard like CH5468924-d4 is critical.

Experimental Protocol: LC-MS/MS Quantification

This protocol outlines a typical method for the simultaneous quantification of Alectinib and M4 in human plasma.

1. Materials and Reagents:

• Alectinib and M4 (CH5468924) reference standards

• Alectinib-d8 and M4-d4 (CH5468924-d4) as internal standards (IS)

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Acetonitrile (ACN), HPLC grade

• Formic acid (FA), LC-MS grade

• Water, ultrapure

• 96-well plates for sample processing

2. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of Alectinib, M4, and their respective deuterated internal standards (e.g., 1 mg/mL in a suitable organic solvent like DMSO or methanol).

• Prepare a combined working solution of the internal standards (e.g., 100 ng/mL of Alectinib-d8 and M4-d4 in 50:50 ACN:water).

• Prepare calibration standards and quality control (QC) samples by spiking known concentrations of Alectinib and M4 into blank human plasma.

3. Sample Preparation (Protein Precipitation):

• Aliquot 50 µL of plasma samples (calibrators, QCs, or study samples) into a 96-well plate.

• Add 150 µL of the internal standard working solution (in ACN) to each well.

• Vortex the plate for 2 minutes to precipitate plasma proteins.

• Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a new 96-well plate for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient elution at a flow rate of 0.4 mL/min.

  • Injection Volume: 5 µL

• Mass Spectrometry (MS):

  • Ionization: Electrospray Ionization (ESI), positive mode

  • Detection: Multiple Reaction Monitoring (MRM)

  • Monitor specific precursor-to-product ion transitions for Alectinib, M4, and their deuterated internal standards.

Table 3: Example MRM Transitions for LC-MS/MS Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Alectinib	483.3	396.2
Alectinib-d8 (IS)	491.4	404.3
M4 (CH5468924)	497.3	396.2
M4-d4 (CH5468924-d4) (IS)	501.3	400.2

Note: Exact m/z values may vary slightly depending on the instrument and conditions.

5. Data Analysis:

• Integrate the peak areas for each analyte and its corresponding internal standard.

• Calculate the peak area ratio (analyte/IS).

• Generate a calibration curve by plotting the peak area ratios of the calibration standards against their nominal concentrations using a weighted linear regression model.

• Determine the concentrations of Alectinib and M4 in the QC and study samples from the calibration curve.

Bioanalytical Workflow Diagram

The following diagram outlines the workflow for sample analysis in a clinical DDI study.

References

• 1. researchgate.net [researchgate.net]
• 2. research-portal.uu.nl [research-portal.uu.nl]
• 3. Bioanalytical liquid chromatography-tandem mass spectrometric assay for the quantification of the ALK inhibitors alectinib, brigatinib and lorlatinib in plasma and mouse tissue homogenates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Imaging with Deuterium-Labeled Compounds

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Audience: Researchers, scientists, and drug development professionals.

Introduction

In vivo imaging using deuterium-labeled compounds is a powerful, non-invasive modality for probing metabolic pathways in real-time. By introducing molecules enriched with deuterium (²H), a non-radioactive isotope of hydrogen, researchers can trace their metabolic fate and quantify fluxes through key biochemical pathways. This technique offers a safe and robust alternative to methods involving radioactive tracers or costly hyperpolarized substrates.[1][2][3] Key methodologies include Deuterium Metabolic Imaging (DMI) using Magnetic Resonance Spectroscopy (MRS) and Imaging (MRI), as well as Stimulated Raman Scattering (SRS) microscopy. These techniques are increasingly applied in oncology, neurology, and studies of metabolic disorders to visualize and quantify processes like glycolysis, the tricarboxylic acid (TCA) cycle, and fatty acid metabolism.[3][4][5]

This document provides detailed application notes and experimental protocols for three major approaches:

• Deuterium MRS/MRI of Glucose Metabolism: Tracking the conversion of deuterated glucose into downstream metabolites like lactate and glutamate.

• Deuterium MRS/MRI of Choline Metabolism: Visualizing the uptake and processing of deuterated choline, a key marker in cancer imaging.

• SRS Microscopy with Deuterated Tracers: Imaging the incorporation of deuterium from heavy water (D₂O) or labeled fatty acids into newly synthesized biomolecules at subcellular resolution.

Application Note 1: Deuterium MR Imaging of Glucose Metabolism in Brain Tumors

Objective: To non-invasively map and quantify glucose metabolism in vivo, distinguishing between glycolytic and oxidative phosphorylation pathways, which is particularly relevant for characterizing tumors exhibiting the Warburg effect.[2][6]

Principle: Following the administration of deuterium-labeled glucose (e.g., [6,6’-²H₂]-glucose), its uptake and conversion into downstream metabolites such as lactate (a product of glycolysis) and glutamate/glutamine (Glx, reflecting TCA cycle activity) are monitored using ³D ²H MR Spectroscopic Imaging (MRSI).[1][4] The relative signal intensities of these deuterated molecules provide a map of metabolic activity.

Experimental Protocol: In Vivo DMI in a Rat Glioblastoma Model

This protocol is adapted from studies performing DMI on rat brain tumor models.[2][4][7]

1. Animal Model and Preparation:

• Model: Adult male rats (e.g., Sprague-Dawley) orthotopically implanted with glioblastoma cells (e.g., RG2).[7]

• Preparation: Anesthetize the rat (e.g., with isoflurane). Catheterize the tail vein for intravenous (IV) infusion of the deuterated substrate.[8] Position the animal in the MRI scanner, securing the head to minimize motion.

2. Deuterated Substrate Administration:

• Substrate: [6,6’-²H₂]-glucose or [²H₇]-glucose.

• Dosing: Administer via IV infusion. A typical dose for a rat is 1.95 g/kg body weight.[8] A multi-step infusion protocol can be used to achieve and maintain a steady-state concentration of the labeled glucose in the blood.[7] For human studies, oral administration of 0.75 g/kg is common.[2]

3. MRI/MRS Data Acquisition:

• System: High-field MRI scanner (e.g., 4T, 7T, or higher) equipped with a dual-tuned ¹H/²H radiofrequency coil.[2]

• Anatomical Imaging: Acquire standard T1-weighted and T2-weighted ¹H images for anatomical reference.

• ²H MRSI Acquisition: Use a 3D MRSI pulse sequence to acquire data over the region of interest.

  • Acquisition Time: Dynamic acquisitions are performed to track the metabolic conversion over time, typically for 60-90 minutes post-infusion.[1][2]

  • Example Parameters (at 11.1T): Repetition Time (TR) of 300 ms, 256 averages.[8]

  • Example Parameters (Human, 4T): Data acquisition between 65 and 90 minutes after oral glucose administration.[6]

4. Data Processing and Analysis:

• Spectral Fitting: Process the raw MRSI data. At each voxel, fit the deuterium spectrum to quantify the signal from deuterated glucose, lactate, and Glx.[1]

• Metabolic Map Generation: Create 3D maps of the absolute concentrations or ratios of the metabolites (e.g., Lactate/Glx ratio).[1][6] Overlay these maps onto the anatomical MR images for visualization.

• Kinetic Modeling: For dynamic data, apply kinetic models to calculate metabolic flux rates, such as the cerebral metabolic rate of glucose (CMRglc) and the TCA cycle flux (VTCA).[4][9]

Data Presentation

Table 1: Quantitative Glucose Metabolism in Rat Brain (Normal vs. Anesthesia Model) [4]

Anesthetic Condition	Cerebral Metabolic Rate of Glucose (CMRglc) (μmol/g/min)	TCA Cycle Flux (VTCA) (μmol/g/min)
2% Isoflurane	0.28	0.60
Morphine	0.46	0.96

Table 2: Metabolic Ratios in Glioblastoma Patient Brain [6]

Brain Region	Lactate / Glx Ratio
Normal Appearing Tissue	Low
Tumor Core	Markedly Increased

Visualization

^{Caption: Experimental workflow for DMI of glucose metabolism.}

References

• 1. What is Deuterium Metabolic Imaging (DMI)? | Deuterium Metabolic Imaging [medicine.yale.edu]
• 2. researchgate.net [researchgate.net]
• 3. Advances and prospects in deuterium metabolic imaging (DMI): a systematic review of in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative assessment of brain glucose metabolic rates using in vivo deuterium magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Application and development of Deuterium Metabolic Imaging in tumor glucose metabolism: visualization of different metabolic pathways [frontiersin.org]
• 6. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 7. Frontiers | Mapping of exogenous choline uptake and metabolism in rat glioblastoma using deuterium metabolic imaging (DMI) [frontiersin.org]
• 8. cds.ismrm.org [cds.ismrm.org]
• 9. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Investigating Alectinib Resistance Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alectinib (CH5424802) is a highly potent and selective second-generation Anaplastic Lymphoma Kinase (ALK) tyrosine kinase inhibitor (TKI) used in the treatment of ALK-positive non-small cell lung cancer (NSCLC).[1][2] Despite its remarkable efficacy, acquired resistance to Alectinib inevitably emerges, posing a significant clinical challenge. Understanding the molecular mechanisms underlying Alectinib resistance is crucial for the development of next-generation inhibitors and effective therapeutic strategies to overcome it.

This document provides detailed application notes and protocols for utilizing chemical probes, such as a deuterated form of Alectinib (referred to herein as CH5424802-d4, based on the likely intended compound from the user query), to investigate these resistance mechanisms. These protocols are intended for researchers, scientists, and drug development professionals working in the field of oncology and targeted therapy.

Mechanisms of Alectinib Resistance

Acquired resistance to Alectinib can be broadly categorized into two main types:

• On-Target Resistance: This involves the development of secondary mutations within the ALK kinase domain that interfere with Alectinib binding.

• Off-Target Resistance: This occurs through the activation of alternative signaling pathways that bypass the need for ALK signaling, thereby promoting cell survival and proliferation despite ALK inhibition.

The following tables summarize key Alectinib resistance mutations and activated bypass pathways.

Data Presentation

Table 1: Common ALK Kinase Domain Mutations Conferring Resistance to Alectinib

Mutation	Frequency in Alectinib-Resistant Patients	Structural Impact
G1202R	~29%[3][4]	Located in the solvent front region, the bulkier arginine residue sterically hinders Alectinib binding.[1]
I1171T/S	~12%[3]	Alters the ATP-binding pocket, reducing the binding affinity of Alectinib.[5]
V1180L	~6%[3]	A gatekeeper mutation that decreases the binding affinity of Alectinib.[5][6]

Table 2: Key Bypass Signaling Pathways Implicated in Alectinib Resistance

Pathway	Key Mediators	Mechanism of Action
EGFR/HER3 Activation	EGFR, HER3, NRG1	Upregulation of NRG1, a ligand for HER3, activates the EGFR family signaling cascade, promoting cell survival.[2]
MET Amplification	c-MET, HGF	Amplification of the MET gene leads to overexpression and activation of the MET receptor tyrosine kinase, driving downstream signaling.[4]
SRC/MET Coactivation	c-Src, c-MET	Dual activation of Src and MET kinases can provide a robust salvage signal to overcome ALK inhibition.[7]
IGF-1R/IRS-1 Pathway	IGF-1R, IRS-1	Activation of the Insulin-like Growth Factor 1 Receptor pathway can promote cell proliferation and survival.

Experimental Protocols

The following protocols describe key experiments for elucidating Alectinib resistance mechanisms using cell line models. CH5424802-d4 can be utilized as a tool to study drug-target engagement, pharmacokinetics, and metabolism in resistant models.

Protocol 1: Generation of Alectinib-Resistant Cell Lines

This protocol describes the generation of Alectinib-resistant NSCLC cell lines through continuous exposure to increasing concentrations of the drug.

Materials:

• ALK-positive NSCLC cell line (e.g., NCI-H3122)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Alectinib (CH5424802)

• Dimethyl sulfoxide (DMSO)

• Cell culture flasks and plates

• Incubator (37°C, 5% CO2)

Procedure:

• Culture the parental ALK-positive NSCLC cell line in complete medium.

• Determine the initial IC50 of Alectinib for the parental cell line using a standard cell viability assay (e.g., MTS or CellTiter-Glo).

• Begin continuous exposure of the cells to Alectinib at a concentration equal to the IC50.

• Once the cells resume normal proliferation, gradually increase the concentration of Alectinib in a stepwise manner.

• Monitor cell viability and morphology regularly.

• Continue this process until the cells are able to proliferate in a high concentration of Alectinib (e.g., 1 µM).

• The resulting cell line is considered Alectinib-resistant.

• Characterize the resistant cell line to confirm the degree of resistance and investigate the underlying mechanisms.

Protocol 2: Analysis of ALK Mutations by Sanger Sequencing

This protocol outlines the steps for identifying secondary mutations in the ALK kinase domain.

Materials:

• Parental and Alectinib-resistant cell lines

• Genomic DNA extraction kit

• PCR primers flanking the ALK kinase domain

• Taq DNA polymerase and dNTPs

• PCR purification kit

• Sanger sequencing service

Procedure:

• Extract genomic DNA from both parental and resistant cell lines.

• Amplify the ALK kinase domain using PCR with specific primers.

• Purify the PCR product.

• Send the purified PCR product for Sanger sequencing.

• Analyze the sequencing results to identify any mutations in the resistant cell line compared to the parental line.

Protocol 3: Evaluation of Bypass Signaling Pathway Activation by Western Blotting

This protocol describes the assessment of key signaling protein phosphorylation to identify activated bypass pathways.

Materials:

• Parental and Alectinib-resistant cell lines

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against phosphorylated and total forms of key signaling proteins (e.g., p-ALK, ALK, p-EGFR, EGFR, p-MET, MET, p-ERK, ERK, p-AKT, AKT)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the parental and resistant cells and quantify the protein concentration.

• Separate the protein lysates by SDS-PAGE.

• Transfer the proteins to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analyze the changes in phosphorylation levels of signaling proteins in the resistant cells compared to the parental cells.

Visualizations

Signaling Pathways

Caption: Alectinib resistance pathways.

Experimental Workflow

References

• 1. selleckchem.com [selleckchem.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Alectinib | C30H34N4O2 | CID 49806720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Management of acquired resistance to ALK inhibitors: repeat biopsy to characterize mechanisms of resistance significantly impacts clinical outcomes - Hegde - Precision Cancer Medicine [pcm.amegroups.org]
• 5. tga.gov.au [tga.gov.au]
• 6. Alectinib Hydrochloride | C30H35ClN4O2 | CID 53239799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Alectinib Resistance in ALK-Rearranged Lung Cancer by Dual Salvage Signaling in a Clinically Paired Resistance Model - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing LC-MS/MS for Small Molecule Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for optimizing the detection of the hypothetical deuterated internal standard "CH5468924-d4" and its corresponding analyte. The principles and methodologies outlined here are broadly applicable to the LC-MS/MS analysis of small molecules in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps for developing an LC-MS/MS method for a new compound?

A1: The initial steps involve gathering information about the analyte's physicochemical properties, such as its structure, pKa, and solubility. This information guides the selection of the mobile phase, column chemistry, and initial mass spectrometry parameters. A systematic approach includes direct infusion of the compound to optimize MS parameters, followed by chromatographic development to ensure adequate retention and separation from matrix components.

Q2: How do I select the appropriate precursor and product ions for my analyte and internal standard?

A2: Precursor ions are typically the protonated ([M+H]+) or deprotonated ([M-H]-) forms of the molecule, depending on the ionization mode. Product ions are generated by fragmenting the precursor ion in the collision cell. The most intense and stable fragment ions should be selected for quantification (quantifier) and confirmation (qualifier). A good practice is to select fragments that are specific to the core structure of the molecule.

Q3: What should I do if I observe poor peak shape or tailing?

A3: Poor peak shape can result from several factors. Check for column degradation, improper mobile phase pH, or secondary interactions between the analyte and the stationary phase. Ensure the sample solvent is compatible with the mobile phase. Adjusting the mobile phase composition, such as the organic modifier or buffer concentration, can often improve peak symmetry.

Q4: I am seeing high background noise or interferences. How can I reduce them?

A4: High background noise can originate from the sample matrix, solvent contamination, or the LC-MS/MS system itself. To mitigate this, ensure high-purity solvents and reagents are used. Implement a robust sample preparation method, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove matrix components. Chromatographic separation can also be optimized to resolve the analyte from interfering peaks.

Troubleshooting Guides

Issue: Low Signal Intensity

Potential Cause	Troubleshooting Step
Suboptimal Ionization	Infuse the analyte directly into the mass spectrometer and optimize source parameters (e.g., capillary voltage, gas flow, temperature). Evaluate both positive and negative ionization modes.
Inefficient Fragmentation	Optimize the collision energy for the selected precursor ion to maximize the intensity of the desired product ion.
Poor Chromatographic Peak Shape	Refer to the FAQ on poor peak shape. Broad peaks lead to lower intensity.
Matrix Effects (Ion Suppression/Enhancement)	Evaluate matrix effects by comparing the analyte response in neat solution versus a post-extraction spiked matrix sample. If significant suppression is observed, improve sample cleanup or chromatographic separation.
Incorrect Mobile Phase pH	Ensure the mobile phase pH is appropriate for the analyte's pKa to promote ionization. For basic compounds, a lower pH is generally better, and for acidic compounds, a higher pH is preferred.

Issue: High Variability in Results

Potential Cause	Troubleshooting Step
Inconsistent Sample Preparation	Ensure precise and consistent execution of the sample preparation protocol. Use an internal standard to correct for variability.
LC System Carryover	Inject a blank sample after a high-concentration sample to check for carryover. If present, optimize the needle wash method and/or increase the run time.
Instability of the Analyte	Assess the stability of the analyte in the sample matrix and in the autosampler. If degradation is observed, adjust sample storage conditions or the analytical sequence.
Fluctuations in MS/MS Signal	Check the stability of the spray in the ion source. Clean the source components if necessary. Ensure the system is properly calibrated and tuned.

Experimental Protocols

Protocol 1: Direct Infusion for MS Parameter Optimization

• Prepare a 1 µg/mL solution of "CH5468924" and "CH5468924-d4" in a 50:50 mixture of acetonitrile and water containing 0.1% formic acid (for positive mode) or 5 mM ammonium acetate (for negative mode).

• Set up a syringe pump to directly infuse the solution into the mass spectrometer at a flow rate of 5-10 µL/min.

• Perform a full scan (Q1 scan) to identify the precursor ion (e.g., [M+H]+).

• Select the identified precursor ion and perform a product ion scan to identify major fragment ions.

• Optimize the collision energy for each fragment to maximize its intensity.

• Select the most intense and stable precursor-to-product ion transition for Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

Protocol 2: Generic LC Method for Small Molecule Analysis

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 1 minute, then return to 5% B and re-equilibrate for 2 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Quantitative Data Summary

Table 1: Optimized MS/MS Parameters for "CH5468924" and "CH5468924-d4" (Hypothetical)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ionization Mode
CH5468924 (Analyte)	450.2	320.1 (Quantifier)	25	Positive
288.1 (Qualifier)	30
CH5468924-d4 (IS)	454.2	324.1 (Quantifier)	25	Positive

Visualizations

Technical Support Center: CH5468924-d4 Stability and Handling

This technical support center provides guidance on the stability and handling of CH5468924-d4 for researchers, scientists, and drug development professionals. The information is primarily based on studies conducted on the parent compound, Alectinib (CH5424802), and should be used as a reference for handling the deuterated analog.

Frequently Asked Questions (FAQs)

Q1: What are the general recommendations for long-term storage of CH5468924-d4?

A: Based on data for the parent compound Alectinib, CH5468924-d4 is expected to be most stable when stored in a dry, dark environment. For long-term storage, freezer conditions of -20°C or -80°C are recommended, especially when dissolved in solvents like DMSO.[1][2] One study demonstrated that Alectinib in DMSO is stable for at least 28 days when stored at -80°C.[1]

Q2: How stable is CH5468924-d4 in different solvents?

A: Alectinib hydrochloride has been shown to have the highest solubility in DMSO, methanol, and chloroform.[3] While specific stability data for CH5468924-d4 in these solvents is not available, it is best practice to prepare solutions fresh and store them at low temperatures to minimize degradation.

Q3: What is the impact of pH on the stability of CH5468924-d4?

A: The parent compound, Alectinib HCl, exhibits pH-dependent stability. It has maximum solubility in acidic media but also shows degradation at very low pH levels.[3] Caution should be exercised when working with CH5468924-d4 in acidic buffers, and the pH should be carefully controlled.

Q4: Is CH5468924-d4 sensitive to light?

A: Yes, the parent compound Alectinib HCl has been found to be unstable under light exposure.[3] Therefore, it is crucial to protect CH5468924-d4 from light during storage and handling by using amber vials or other light-blocking containers.

Q5: What are the known degradation pathways for this compound?

A: While specific degradation products for CH5468924-d4 have not been detailed in the available literature, the instability of the parent compound at high temperatures, in light, and at low pH suggests that hydrolysis and photodegradation are potential degradation pathways.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inconsistent experimental results	Compound degradation due to improper storage.	Verify storage conditions (temperature, light protection). Prepare fresh stock solutions.
Compound instability in the experimental buffer.	Check the pH of your buffer. If highly acidic, consider adjusting the pH or using a different buffer system.
Low recovery of the compound	Adsorption to container surfaces.	Use low-adsorption microplates and tubes.
Degradation during sample processing.	Minimize exposure to light and elevated temperatures during experimental procedures.
Appearance of unexpected peaks in analytical assays (e.g., LC-MS)	Formation of degradation products.	Review storage and handling procedures. Analyze a freshly prepared sample as a control. Consider performing forced degradation studies to identify potential degradants.

Experimental Protocols

Protocol 1: Short-Term Stability Assessment in Solution

Objective: To assess the stability of CH5468924-d4 in a specific solvent or buffer over a typical experimental timeframe.

Methodology:

• Prepare a stock solution of CH5468924-d4 in the desired solvent (e.g., DMSO) at a known concentration.

• Dilute the stock solution to the final experimental concentration in the test buffer or media.

• Aliquot the solution into multiple vials.

• Store the vials under the intended experimental conditions (e.g., 37°C, room temperature).

• At specified time points (e.g., 0, 2, 4, 8, 24 hours), remove an aliquot and analyze the concentration of CH5468924-d4 using a validated analytical method (e.g., LC-MS/MS).

• Compare the concentration at each time point to the initial concentration (T=0) to determine the percentage of compound remaining.

Protocol 2: Freeze-Thaw Stability Assessment

Objective: To determine the stability of CH5468924-d4 upon repeated freezing and thawing cycles.

Methodology:

• Prepare a solution of CH5468924-d4 in the desired solvent or buffer.

• Aliquot the solution into multiple vials.

• Analyze the initial concentration in a subset of vials (T=0).

• Subject the remaining vials to a series of freeze-thaw cycles. A typical cycle consists of freezing at -20°C or -80°C for at least 12 hours, followed by thawing to room temperature.

• After 1, 3, and 5 freeze-thaw cycles, analyze the concentration of CH5468924-d4.

• Compare the concentrations after each cycle to the initial concentration to assess stability.

Data Summary

Table 1: Summary of Alectinib Stability Data from Literature

Condition	Matrix	Duration	Result	Reference
-80°C	DMSO	28 days	Acceptable stability, %RSD < 3.91%	[1]
Room Temperature	Amorphous Solid Dispersion	12 months	Stable with no impact on amorphicity or dissolution	[4]
High Temperature	Alectinib HCl	Not specified	Unstable	[3]
Light Exposure	Alectinib HCl	Not specified	Unstable	[3]
Low pH	Alectinib HCl	Not specified	Degradation observed	[3]

Visualizations

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Potential degradation pathways for CH5468924-d4.

References

• 1. Evaluation of Alectinib Metabolic Stability in HLMs Using Fast LC-MS/MS Method: In Silico ADME Profile, P450 Metabolic Lability, and Toxic Alerts Screening [mdpi.com]
• 2. precisionstabilitystorage.com [precisionstabilitystorage.com]
• 3. Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmaexcipients.com [pharmaexcipients.com]

Technical Support Center: Troubleshooting Poor Signal Intensity of CH5468924-d4 (Alectinib-d4)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor signal intensity with CH5468924-d4 (Alectinib-d4) in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is CH5468924-d4?

A1: CH5468924-d4 is the deuterated form of Alectinib. Alectinib is a potent and selective second-generation anaplastic lymphoma kinase (ALK) inhibitor used in the treatment of non-small cell lung cancer (NSCLC).[1] CH5468924-d4 is commonly used as an internal standard (IS) in quantitative bioanalytical assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure the accuracy and precision of Alectinib quantification in biological matrices.

Q2: Why is my signal intensity for CH5468924-d4 unexpectedly low?

A2: Poor signal intensity for a deuterated internal standard can arise from a variety of factors. These can be broadly categorized into issues with the standard itself (e.g., degradation, incorrect concentration), sub-optimal LC-MS/MS instrument parameters, and deleterious interactions with the sample matrix (matrix effects). A systematic approach to troubleshooting is recommended to identify and resolve the root cause.[2]

Q3: Can the position of the deuterium labels on CH5468924-d4 affect its stability and signal?

A3: Yes, the stability of deuterium labels is crucial. Deuterium atoms on certain chemical positions can be susceptible to back-exchange with protons from the sample matrix or solvents, particularly under acidic or basic conditions.[3][4] This can lead to a decrease in the signal of the deuterated standard and a corresponding increase in the signal of the unlabeled analyte, compromising the accuracy of quantification.[3][4]

Troubleshooting Guides

Poor signal intensity of the internal standard can compromise the reliability of your quantitative data. The following guides provide a structured approach to diagnosing and resolving common issues.

Guide 1: Issues Related to the Internal Standard and Sample Preparation

This guide focuses on problems that can occur before the sample is introduced into the LC-MS/MS system.

Potential Problem	Recommended Action
Incorrect Concentration of CH5468924-d4	Prepare a fresh dilution of the CH5468924-d4 stock solution. Verify the concentration and the solvent used for dilution.
Degradation of CH5468924-d4	Ensure proper storage conditions for both stock and working solutions (e.g., appropriate temperature, protection from light).
Isotopic Exchange (H/D Exchange)	Evaluate the pH of your mobile phase and sample preparation solutions. Deuterium exchange can be more pronounced in highly acidic or basic conditions. Consider preparing solutions in a neutral solvent.[4]
Nonspecific Binding	Alectinib and its metabolites can exhibit nonspecific binding to container surfaces. The addition of a surfactant, such as Tween-20, to the sample matrix (e.g., urine) can help prevent this.[5][6]
Inefficient Sample Extraction	Optimize your sample preparation method. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to efficiently extract Alectinib and CH5468924-d4 from complex matrices and remove interfering substances.[5]

Guide 2: Liquid Chromatography (LC) Related Issues

This section addresses chromatographic problems that can lead to poor signal intensity.

Potential Problem	Recommended Action
Chromatographic Separation of Analyte and Internal Standard	Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[3][4] This can lead to differential matrix effects. Overlay the chromatograms of Alectinib and CH5468924-d4 to check for co-elution. If they are separated, consider adjusting the chromatographic gradient or using a different column.[7]
Poor Peak Shape (Tailing, Fronting, or Splitting)	This can be caused by column degradation, sample overload, or inappropriate mobile phase composition. Ensure the column is not compromised and that the mobile phase is correctly prepared.
Column Contamination	Contaminants from previous injections can build up on the column and interfere with the analyte of interest. Implement a robust column washing procedure between analytical runs.

Guide 3: Mass Spectrometry (MS) Related Issues

This guide focuses on optimizing the mass spectrometer for better signal intensity.

Potential Problem	Recommended Action
Suboptimal Ionization Source Parameters	The efficiency of electrospray ionization (ESI) is highly dependent on parameters such as spray voltage, gas flows (nebulizing and drying gas), and source temperature.[8][9] These parameters should be optimized specifically for Alectinib and CH5468924-d4.
Ion Suppression or Enhancement (Matrix Effects)	Co-eluting matrix components can suppress or enhance the ionization of the analyte and internal standard, leading to inaccurate results.[10][] To diagnose this, perform a post-column infusion experiment. To mitigate matrix effects, improve sample cleanup, adjust chromatography to separate the analyte from the interfering components, or dilute the sample.
Incorrect Mass Transitions (MRM)	Verify that the correct precursor and product ions are being monitored for both Alectinib and CH5468924-d4. The mass-to-charge ratios (m/z) for Alectinib are well-documented in the literature.[12][13]
Contamination of the Mass Spectrometer Inlet	Over time, the ion source and other components of the mass spectrometer can become contaminated, leading to a general decrease in signal intensity.[14] Regular cleaning and maintenance are essential.[14]

Experimental Protocols & Data

Typical LC-MS/MS Parameters for Alectinib Analysis

The following table summarizes typical parameters used in published methods for the analysis of Alectinib, which can be adapted for CH5468924-d4.

Parameter	Typical Values and Conditions
LC Column	C18 columns are commonly used (e.g., RRHD Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).[12][13]
Mobile Phase	A gradient of acetonitrile and water, often with an additive like 0.1% formic acid, is typical for positive ion mode ESI.[12][13]
Ionization Mode	Electrospray Ionization (ESI) in positive mode is generally used for Alectinib.[12][13]
Mass Transitions (MRM)	For Alectinib: m/z 483.2 → 396.1.[12][13] The precursor ion for CH5468924-d4 would be expected at approximately m/z 487.2. The product ion would likely be the same as for Alectinib if the deuterium labels are not on the fragmented portion of the molecule.

Chemical Properties of a Deuterated Alectinib Metabolite

While a specific data sheet for CH5468924-d4 was not found, the properties of a deuterated major active metabolite, Alectinib M4 metabolite-d4, can provide some useful information.

Property	Value
Molecular Formula	C28D4H28N4O2[15][16]
Molecular Weight	460.604 g/mol [15][16]
Accurate Mass	460.278[16]

Visualizations

Troubleshooting Workflow for Poor Signal Intensity

The following diagram illustrates a logical workflow for troubleshooting poor signal intensity of CH5468924-d4.

Caption: A step-by-step workflow for diagnosing poor signal intensity.

Factors Affecting Signal Intensity in ESI-MS

This diagram outlines the key factors that can influence the signal intensity during electrospray ionization mass spectrometry.

Caption: Factors influencing signal intensity in ESI-MS.

References

• 1. Alectinib | C30H34N4O2 | CID 49806720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. LC-MS/MS determination of alectinib and its major human metabolite M4 in human urine: prevention of nonspecific binding. | Semantic Scholar [semanticscholar.org]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. An UPLC-MS/MS method for the quantitation of alectinib in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. zefsci.com [zefsci.com]
• 15. Alectinib M4 metabolite-d4 | CymitQuimica [cymitquimica.com]
• 16. Alectinib M4 metabolite-d4 | LGC Standards [lgcstandards.com]

Technical Support Center: Improving the Recovery of CH5468924-d4 from Biological Matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the recovery of CH5468924-d4, the deuterated internal standard for Alectinib, from various biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is CH5468924-d4 and why is its recovery important?

A1: CH5468924-d4 is the deuterated internal standard for the drug Alectinib. Accurate and consistent recovery of an internal standard is critical in quantitative bioanalysis, typically using liquid chromatography-mass spectrometry (LC-MS/MS), to ensure the precision and accuracy of the measurement of the target analyte (Alectinib). Low or variable recovery can lead to unreliable pharmacokinetic and toxicokinetic data.

Q2: Which biological matrices are commonly used for the analysis of Alectinib and its internal standard?

A2: The most common biological matrix for the analysis of Alectinib and CH5468924-d4 is plasma.[1][2][3][4][5] However, methods have also been developed for its determination in urine and cerebrospinal fluid.[3][6]

Q3: What are the primary sample preparation techniques for extracting CH5468924-d4 from biological matrices?

A3: The three primary techniques used for the extraction of Alectinib and its deuterated internal standard from biological matrices are:

• Protein Precipitation (PPT): This is a simple and widely used method where a water-miscible organic solvent, such as acetonitrile or methanol, is added to the sample to precipitate proteins.[1][2][7]

• Liquid-Liquid Extraction (LLE): This technique separates compounds based on their differential solubility in two immiscible liquids, typically an aqueous solution and an organic solvent.[3][8][9]

• Solid-Phase Extraction (SPE): This method uses a solid sorbent to selectively adsorb the analyte of interest from the sample matrix, which is then eluted with an appropriate solvent.[3][10][11][12]

Q4: What can cause low recovery of CH5468924-d4?

A4: Low recovery can stem from several factors during the sample preparation process. These include incomplete extraction from the matrix, analyte degradation, adsorption to surfaces, and matrix effects that suppress the analytical signal.[13][14][15] The choice of extraction method and careful optimization of each step are crucial to mitigate these issues.

Troubleshooting Guides

Low Recovery with Protein Precipitation (PPT)

Issue	Potential Cause	Troubleshooting Action
Low Recovery	Incomplete protein precipitation.	Increase the volume of the organic solvent. A common ratio is 3-5 parts solvent to 1 part sample.[7]
Analyte co-precipitation with proteins.	Optimize the choice of precipitation solvent (acetonitrile, methanol, or a mixture).[7] Consider changing the pH of the sample before adding the solvent.
Analyte instability in the extraction solvent.	Minimize the time the analyte is in the solvent before analysis.[13] Consider using a different solvent.
High Variability	Inconsistent mixing.	Ensure thorough vortexing after adding the precipitation solvent.[7] For 96-well plates, ensure the vortex speed is optimized to prevent cross-contamination.[7]
Temperature fluctuations.	Perform the precipitation on ice to minimize potential degradation.[16]

Low Recovery with Liquid-Liquid Extraction (LLE)

Issue	Potential Cause	Troubleshooting Action
Low Recovery	Incorrect pH of the aqueous phase.	Adjust the pH of the sample to ensure the analyte is in its neutral, more organic-soluble form.[9]
Inappropriate organic solvent.	Select a solvent based on the polarity of Alectinib. A mixture of solvents can also be tested to optimize recovery.
Insufficient mixing/extraction time.	Increase vortexing time to ensure adequate partitioning between the two phases.
Emulsion formation.	Centrifuge at a higher speed or for a longer duration. Adding salt to the aqueous phase can also help break emulsions.
High Variability	Inconsistent phase separation.	Ensure complete separation of the aqueous and organic layers before aspirating the organic phase.
Evaporation to dryness issues.	Avoid overly aggressive evaporation temperatures which can lead to analyte degradation.[14] Reconstitute in a solvent that ensures complete dissolution.

Low Recovery with Solid-Phase Extraction (SPE)

Issue	Potential Cause	Troubleshooting Action
Low Recovery	Inappropriate sorbent selection.	Choose a sorbent based on the physicochemical properties of Alectinib (e.g., reversed-phase for nonpolar compounds).[17]
Improper conditioning or equilibration of the cartridge.	Ensure the sorbent is properly conditioned with an organic solvent and then equilibrated with an aqueous solution before loading the sample.[12][18]
Sample breakthrough during loading.	Load the sample at a slow and consistent flow rate to allow for sufficient interaction with the sorbent.[12][14]
Incomplete elution.	Use a stronger elution solvent or increase the volume of the elution solvent. A multi-step elution with solvents of increasing strength can be beneficial.
High Variability	Sorbent bed drying out.	Do not let the sorbent bed dry out between the conditioning, equilibration, and sample loading steps, unless specified by the manufacturer for polymeric sorbents.[12][14]
Inconsistent flow rates.	Use a vacuum manifold or automated system to maintain consistent flow rates during all steps of the SPE process.

Experimental Protocols

Protein Precipitation (PPT) Protocol

This protocol is a general guideline and may require optimization.

• Sample Preparation: Aliquot 100 µL of the biological sample (e.g., plasma) into a microcentrifuge tube.

• Add Internal Standard: Spike the sample with the working solution of CH5468924-d4.

• Precipitation: Add 300 µL of ice-cold acetonitrile or methanol to the sample.[7]

• Mixing: Vortex the mixture vigorously for 30-60 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at a high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C to pellet the precipitated proteins.[16]

• Supernatant Collection: Carefully transfer the supernatant to a clean tube without disturbing the protein pellet.

• Evaporation (Optional): If necessary, evaporate the supernatant to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.[14]

• Reconstitution: Reconstitute the dried extract in a known volume of the initial mobile phase used for the LC-MS analysis.

Liquid-Liquid Extraction (LLE) Protocol

This protocol is a general guideline and may require optimization.

• Sample Preparation: Aliquot 200 µL of the biological sample into a clean tube.

• Add Internal Standard: Spike the sample with the working solution of CH5468924-d4.

• pH Adjustment: Add an appropriate buffer to adjust the pH of the sample to ensure Alectinib is in a neutral state.

• Extraction: Add 1 mL of a water-immiscible organic solvent (e.g., methyl tert-butyl ether or a mixture of solvents).

• Mixing: Vortex the mixture for 2-5 minutes to facilitate the extraction of the analyte into the organic phase.

• Centrifugation: Centrifuge at 3000 rpm for 10 minutes to separate the aqueous and organic layers.[19]

• Organic Phase Collection: Carefully transfer the upper organic layer to a new tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) Protocol

This protocol is a general guideline and will require optimization based on the specific SPE cartridge used.

• Sample Pre-treatment: Dilute the biological sample (e.g., 200 µL of plasma) with an equal volume of a suitable buffer.[20]

• Cartridge Conditioning: Condition the SPE cartridge (e.g., a reversed-phase C18 cartridge) by passing 1 mL of methanol followed by 1 mL of water through the sorbent.[14]

• Equilibration: Equilibrate the cartridge with 1 mL of the same buffer used for sample dilution. Do not allow the sorbent to dry.

• Sample Loading: Load the pre-treated sample onto the cartridge at a slow, controlled flow rate (e.g., 1 mL/min).[14]

• Washing: Wash the cartridge with 1 mL of a weak solvent (e.g., 5% methanol in water) to remove interferences.

• Elution: Elute CH5468924-d4 from the cartridge with an appropriate volume (e.g., 1 mL) of a strong organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase.

Visualizations

Caption: Protein Precipitation (PPT) Experimental Workflow.

Caption: Liquid-Liquid Extraction (LLE) Experimental Workflow.

Caption: Solid-Phase Extraction (SPE) Experimental Workflow.

Caption: Troubleshooting Logic for Low Recovery.

References

• 1. researchgate.net [researchgate.net]
• 2. akjournals.com [akjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. Bioanalysis of alectinib and metabolite M4 in human plasma, cross-validation and impact on PK assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. akjournals.com [akjournals.com]
• 6. LC-MS/MS determination of alectinib and its major human metabolite M4 in human urine: prevention of nonspecific binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 9. Liquid-liquid extraction [scioninstruments.com]
• 10. Determination of alectinib and its active metabolite in plasma by pipette-tip solid-phase extraction using porous polydopamine graphene oxide adsorbent coupled with high-performance liquid chromatography-ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]
• 12. youtube.com [youtube.com]
• 13. Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. welchlab.com [welchlab.com]
• 16. Protocols for Protein Precipitation in Samples before Using iTRAQ® Kits [sciex.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. academic.oup.com [academic.oup.com]
• 20. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Alectinib-d4 (CH5468924-d4)

This technical support center provides researchers, scientists, and drug development professionals with essential information for the quality control and purity assessment of Alectinib-d4.

Frequently Asked Questions (FAQs)

Q1: What is Alectinib-d4 (CH5468924-d4)?

A1: Alectinib-d4 is a deuterated form of Alectinib. Alectinib is a potent and selective second-generation inhibitor of Anaplastic Lymphoma Kinase (ALK) and RET proto-oncogene tyrosine kinases.[1][2][3] It is primarily used in research and as an internal standard in pharmacokinetic studies for the quantification of Alectinib. The deuterium labeling provides a distinct mass signature for mass spectrometry-based analysis.[4][5]

Q2: What is the mechanism of action of Alectinib?

A2: Alectinib inhibits ALK and RET tyrosine kinases, preventing their phosphorylation.[3][6] This action blocks downstream signaling pathways, including STAT3 and PI3K/AKT/mTOR, which are crucial for cell proliferation and survival.[1][2] By inhibiting these pathways, Alectinib induces apoptosis (programmed cell death) in tumor cells that harbor ALK gene fusions.[6]

Q3: Why is quality control for Alectinib-d4 important?

A3: Rigorous quality control is essential to ensure the identity, purity, and stability of Alectinib-d4. Impurities or degradation can lead to inaccurate experimental results, particularly in sensitive quantitative assays like LC-MS/MS.[5] Key quality attributes include chemical purity, isotopic purity (enrichment), and stability of the deuterium label.[5]

Q4: What are the recommended storage conditions for Alectinib-d4?

A4: While specific instructions should be obtained from the supplier, compounds like Alectinib-d4 are typically stored in a cool, dry, and dark place. For long-term storage, it is often recommended to keep the compound at -20°C or below. Proper storage is critical to prevent degradation.

Quality Control & Purity Assessment

The quality of Alectinib-d4 is typically assessed using a combination of chromatographic and spectroscopic techniques. The following table summarizes the key quality control specifications.

Parameter	Recommended Specification	Typical Method
Chemical Purity	>99%	HPLC, UPLC, HPTLC
Isotopic Purity	≥98% Deuterium Enrichment	LC-MS/MS, NMR
Identity	Conforms to Structure	¹H-NMR, ¹³C-NMR, MS
Residual Solvents	As per ICH Guidelines	GC-HS, NMR

Note: These are typical specifications. Always refer to the Certificate of Analysis provided by the supplier for lot-specific data.

Troubleshooting Guide

This guide addresses common issues encountered during the experimental use of Alectinib-d4.

Issue 1: Inconsistent quantification results in LC-MS/MS analysis.

• Question: Why am I observing high variability in my analyte/internal standard peak area ratios?

• Answer: This can be due to several factors:

  • Differential Matrix Effects: Even with a deuterated internal standard, slight differences in elution times can expose the analyte and the standard to different co-eluting matrix components, causing varied ion suppression or enhancement.[4][5]

  • Isotopic Instability (Back-Exchange): Deuterium atoms can sometimes exchange with hydrogen atoms from the surrounding solvent or matrix, especially if the label is on a heteroatom (like O, N, S).[4]

  • Incorrect Concentration: Errors in the preparation of the internal standard stock solution can lead to systematic errors in quantification.

Issue 2: The deuterated standard elutes at a slightly different retention time than the non-deuterated analyte in LC.

• Question: My Alectinib-d4 peak is slightly shifted from the Alectinib peak. Is this normal?

• Answer: Yes, a slight shift in retention time is a known phenomenon called the "isotope effect".[4] The carbon-deuterium (C-D) bond is slightly stronger and shorter than the carbon-hydrogen (C-H) bond, which can alter interactions with the chromatographic stationary phase. In reversed-phase HPLC, deuterated compounds often elute slightly earlier.[4] While usually minor, this can become problematic if it leads to differential matrix effects.

Issue 3: Extraneous peaks are observed in NMR or LC-MS.

• Question: I see unexpected peaks in my analysis. What could be the cause?

• Answer: Unexpected peaks can originate from:

  • Chemical Impurities: Contaminants from the synthesis or degradation products.

  • Residual Solvents: Solvents used during synthesis and purification may remain in the final product.[7][8]

  • Isotopic Variants: The presence of molecules with fewer deuterium atoms than expected (e.g., d3, d2) can sometimes be detected, especially in mass spectrometry.

Experimental Protocols & Workflows

Protocol 1: Purity Determination by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for assessing the chemical purity of Alectinib-d4.

• System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 340 nm.[9]

• Sample Preparation: Prepare a 1 mg/mL solution of Alectinib-d4 in a suitable solvent like DMSO or methanol.[10]

• Analysis: Inject the sample and analyze the chromatogram. Purity is calculated based on the area percentage of the main peak relative to all other peaks.

Protocol 2: Isotopic Purity Assessment by LC-MS/MS

This protocol provides a framework for determining the deuterium enrichment of Alectinib-d4.

• System: A liquid chromatograph coupled to a triple-quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor the mass-to-charge ratio (m/z) transitions for both Alectinib-d4 and any residual non-deuterated Alectinib.

• Sample Preparation: Prepare a dilute solution (e.g., 100 ng/mL) in an appropriate solvent.

• Analysis: Infuse the sample directly or perform a chromatographic separation. Calculate the percentage of the unlabeled analyte's signal relative to the main deuterated peak to determine isotopic purity.[5]

Protocol 3: Identity Confirmation by ¹H-NMR

This protocol is for confirming the chemical structure of Alectinib-d4.

• System: A standard NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆) is a common choice due to its ability to dissolve polar compounds.[7]

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent.

• Analysis: Acquire the proton NMR spectrum. The resulting spectrum should be consistent with the structure of Alectinib, with the notable absence or significant reduction of signals corresponding to the positions of deuterium labeling.

Visualizations

Caption: A typical quality control workflow for Alectinib-d4.

Caption: Simplified signaling pathway showing Alectinib's mechanism.

Caption: A decision tree for troubleshooting quantification issues.

References

• 1. Alectinib - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Alectinib and Brigatinib: New Second-Generation ALK Inhibitors for the Treatment of Non–Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. What is the mechanism of Alectinib Hydrochloride? [synapse.patsnap.com]
• 7. allanchem.com [allanchem.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. rjptonline.org [rjptonline.org]
• 10. Evaluation of Alectinib Metabolic Stability in HLMs Using Fast LC-MS/MS Method: In Silico ADME Profile, P450 Metabolic Lability, and Toxic Alerts Screening - PMC [pmc.ncbi.nlm.nih.gov]

Addressing off-target effects of Alectinib and its metabolites

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the off-target effects of Alectinib and its metabolites.

Frequently Asked Questions (FAQs)

Q1: What are the known on-target and off-target activities of Alectinib and its major active metabolite, M4?

A1: Alectinib is a potent and selective inhibitor of the ALK (Anaplastic Lymphoma Kinase) receptor tyrosine kinase, which is its primary therapeutic target. Its major active metabolite, M4, exhibits similar potency and activity against ALK.[1][2][3]

Beyond its on-target ALK inhibition, Alectinib has been reported to have off-target activity against several other kinases and signaling pathways:

• RET (Rearranged during Transfection) Kinase: Alectinib has been shown to inhibit RET kinase activity, including RET gatekeeper mutations that confer resistance to other inhibitors.[4][5][6][7] This suggests a potential for Alectinib in treating cancers driven by RET fusions.

• MARK (Microtubule Affinity Regulating Kinase) Family: Chemoproteomics studies have identified MARK2 and MARK3 as potential off-target kinases of Alectinib. This interaction appears to be independent of ALK inhibition and may contribute to effects on cell migration.[8][9]

• Bypass Signaling Pathways: A significant mechanism of acquired resistance to Alectinib involves the activation of alternative signaling pathways that "bypass" the need for ALK signaling. This is a crucial area of investigation for off-target effects. Key bypass pathways include:

  • MET: Amplification and activation of the MET receptor tyrosine kinase.

  • EGFR (Epidermal Growth Factor Receptor): Activation of EGFR signaling.

  • HER3 (Human Epidermal Growth Factor Receptor 3): Increased activation of HER3.

  • IGF-1R (Insulin-like Growth Factor 1 Receptor): Increased activation of IGF-1R.

Q2: What are the other metabolites of Alectinib and are their off-target effects known?

A2: Besides the major active metabolite M4, other identified metabolites of Alectinib include M1a, M1b, and M6.[1][2][3][10] Currently, the pharmacological activity of M1b is considered insignificant.[1][2] There is limited publicly available information on the specific off-target activities of metabolites M1a and M6. Researchers investigating the complete metabolic profile and off-target effects of Alectinib should consider synthesizing and screening these metabolites in relevant assays.

Q3: My cells are showing unexpected phenotypes or resistance to Alectinib. How can I determine if this is due to an off-target effect?

A3: Distinguishing between on-target and off-target effects is a critical step in troubleshooting your experiments. Here are some key strategies:

• Rescue Experiments: Introduce a known Alectinib-resistant ALK mutant into your cells. If the phenotype is not reversed, it strongly suggests an off-target mechanism.

• Use of Structurally Different ALK Inhibitors: Compare the effects of Alectinib with other ALK inhibitors that have different chemical scaffolds. If the observed phenotype is unique to Alectinib, it is likely due to an off-target effect.

• Kinome-wide Profiling: Conduct a broad kinase screen to identify other kinases that are inhibited by Alectinib at the concentrations used in your experiments.

• Phosphoproteomics: Analyze global changes in protein phosphorylation to identify activated or inhibited signaling pathways downstream of potential off-targets.

Troubleshooting Guides

Issue 1: Unexpected Cellular Phenotype Observed with Alectinib Treatment

Possible Cause	Troubleshooting Steps
Off-target kinase inhibition	1. Perform a kinome-wide selectivity screen: Use a commercial service or an in-house panel to screen Alectinib and its active metabolite M4 against a broad range of kinases at the concentration showing the phenotype. 2. Validate candidate off-targets: Use siRNA/shRNA knockdown or CRISPR/Cas9 knockout of the identified off-target kinases to see if it phenocopies the effect of Alectinib. 3. Cellular Thermal Shift Assay (CETSA): Confirm direct binding of Alectinib to the suspected off-target kinase in a cellular context.
Activation of a bypass signaling pathway	1. Phospho-receptor tyrosine kinase (RTK) array: Screen for the activation of a panel of RTKs in the presence of Alectinib. 2. Western Blot Analysis: Probe for the phosphorylation of key downstream effectors of common bypass pathways (e.g., p-MET, p-EGFR, p-AKT, p-ERK). 3. Co-treatment with inhibitors: Treat cells with a combination of Alectinib and an inhibitor of the suspected bypass pathway to see if the phenotype is reversed.
Effect of Alectinib metabolites	1. Quantify metabolite levels: Use LC-MS/MS to determine the intracellular concentrations of Alectinib and its major metabolites. 2. Test individual metabolites: Synthesize and test the activity of individual metabolites (M4, M1a, M1b, M6) in your cellular assays.

Issue 2: Inconsistent IC50 Values for Alectinib in Biochemical vs. Cellular Assays

Possible Cause	Troubleshooting Steps
Poor cell permeability	1. Evaluate physicochemical properties: Assess the solubility and membrane permeability of Alectinib under your experimental conditions. 2. Measure intracellular concentration: Use LC-MS/MS to determine the intracellular accumulation of Alectinib.
Active drug efflux	1. Use efflux pump inhibitors: Co-treat cells with known inhibitors of ABC transporters (e.g., verapamil for P-gp) to see if the cellular potency of Alectinib increases.
High intracellular ATP concentration	1. Use ATP-competitive binding assays: In biochemical assays, ensure the ATP concentration is close to the Km of the kinase to obtain a more physiologically relevant IC50. Cellular assays inherently have high ATP levels.
Target engagement in cells	1. Perform a Cellular Thermal Shift Assay (CETSA): Confirm that Alectinib is binding to its intended target (ALK) and potential off-targets within the cell at the concentrations used.

Data Presentation

Table 1: In Vitro Inhibitory Activity of Alectinib and Metabolite M4

Target	Compound	IC50 (nM)	Assay Type	Reference
ALK	Alectinib	1.9	Cell-free	[11]
ALK (L1196M mutant)	Alectinib	3.5	Cell-free	[7]
RET	Alectinib	13	Cell-free	[4][5]
ALK	M4	Similar to Alectinib	Cell-based	[1][2]

Note: IC50 values can vary depending on the specific assay conditions. This table provides a summary of publicly available data and is not a comprehensive kinome scan.

Mandatory Visualization

Caption: Metabolism of Alectinib and its on- and off-target signaling pathways.

Experimental Protocols

Protocol 1: In Vitro Kinase Inhibition Assay (IC50 Determination)

This protocol outlines a general method for determining the IC50 value of Alectinib or its metabolites against a purified kinase using a luminescence-based assay that measures ATP consumption.

Materials:

• Purified recombinant kinase of interest

• Kinase-specific peptide substrate

• Alectinib and/or metabolites dissolved in DMSO

• Kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ATP solution

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 384-well assay plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare a 10-point serial dilution of Alectinib or its metabolites in DMSO. A typical starting concentration is 10 µM.

• Reaction Setup:

  • Add 1 µL of the diluted compound or DMSO (vehicle control) to the wells of a 384-well plate.

  • Add 2 µL of kinase solution (enzyme diluted in kinase buffer).

  • Add 2 µL of a mix containing the peptide substrate and ATP (at a concentration close to the Km of the kinase).

• Kinase Reaction: Incubate the plate at 30°C for 60 minutes.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• Signal Generation: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Normalize the data to the DMSO control. Plot the percent inhibition versus the log of the inhibitor concentration and fit the data using a four-parameter logistic model to determine the IC50 value.

Caption: Workflow for an in vitro kinase inhibition assay.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol describes how to assess the binding of Alectinib to a target protein in intact cells using Western blotting for detection.

Materials:

• Cell line of interest

• Alectinib

• Phosphate-buffered saline (PBS) with protease and phosphatase inhibitors

• Lysis buffer (e.g., RIPA buffer)

• Primary antibody against the target protein

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Thermal cycler

• Western blotting equipment

Procedure:

• Cell Treatment: Culture cells to ~80% confluency. Treat cells with Alectinib or DMSO (vehicle control) at the desired concentration for 1-2 hours at 37°C.

• Heat Challenge:

  • Harvest and wash the cells with PBS containing inhibitors.

  • Resuspend the cells in PBS and aliquot into PCR tubes.

  • Heat the cell suspensions at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes in a thermal cycler, followed by cooling to 4°C for 3 minutes.

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to separate the soluble fraction (supernatant) from the aggregated proteins (pellet).

• Western Blotting:

  • Collect the supernatant and determine the protein concentration.

  • Analyze equal amounts of protein from each sample by SDS-PAGE and Western blotting using an antibody specific for the target protein.

• Data Analysis:

  • Quantify the band intensities for each temperature point.

  • Plot the band intensity versus temperature for both the DMSO and Alectinib-treated samples. A shift in the melting curve to a higher temperature in the presence of Alectinib indicates target engagement.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

References

• 1. Metabolites of alectinib in human: their identification and pharmacological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Alectinib shows potent antitumor activity against RET-rearranged non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alectinib in RET-rearranged non-small cell lung cancer—Another progress in precision medicine? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Understanding the ALECENSA® (alectinib) mechanism of action [alecensa.com]
• 7. Alectinib and Brigatinib: New Second-Generation ALK Inhibitors for the Treatment of Non–Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differential Chemoproteomics Reveals MARK2/3 as Cell Migration-Relevant Targets of the ALK Inhibitor Brigatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Differential Chemoproteomics Reveals MARK2/3 as Cell Migration‐Relevant Targets of the ALK Inhibitor Brigatinib: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 10. ClinPGx [clinpgx.org]
• 11. Alectinib | Cell Signaling Technology [cellsignal.com]

Reference Data & Comparative Studies

Cross-Validation of Analytical Methods for Alectinib: A Comparative Guide Using CH5468924-d4

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the anaplastic lymphoma kinase (ALK) inhibitor Alectinib (also known as CH5424802), the selection and validation of an appropriate analytical method are critical for generating reliable pharmacokinetic and toxicological data.[1] This guide provides an objective comparison of two common bioanalytical methods for Alectinib quantification, highlighting the use of its deuterated stable isotope-labeled internal standard, CH5468924-d4, versus a non-isotopically labeled internal standard.

The use of a stable isotope-labeled internal standard, such as CH5468924-d4, is widely regarded as the gold standard in quantitative mass spectrometry-based assays.[2] This is due to its ability to closely mimic the analyte's behavior during sample preparation, chromatography, and ionization, thereby compensating for variability and enhancing the accuracy and precision of the method.[3] However, in certain scenarios, such as early-stage discovery or when a deuterated standard is unavailable, alternative internal standards may be employed. This guide explores the cross-validation of an LC-MS/MS method using CH5468924-d4 against an HPLC-UV method using a different, structurally similar internal standard.

Cross-validation is a crucial process for assessing the equivalence of two different analytical methods, ensuring that data generated across different laboratories or using different techniques can be reliably compared.[4][5] This is particularly important in regulated environments where data integrity is paramount.[6][7]

Comparative Analysis of Analytical Methods

The following tables summarize the key performance characteristics of two distinct analytical methods for the quantification of Alectinib in human plasma. Method A utilizes a state-of-the-art LC-MS/MS approach with the deuterated internal standard CH5468924-d4. Method B represents a more conventional RP-HPLC-UV method employing a non-isotopically labeled internal standard.

Table 1: Method Performance Characteristics

Parameter	Method A: LC-MS/MS with CH5468924-d4	Method B: RP-HPLC-UV with Alternative IS
Linearity Range	0.5 - 500 ng/mL	10 - 1000 ng/mL[8]
Correlation Coefficient (r²)	> 0.999	> 0.999[2]
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	10 ng/mL[8]
Accuracy (% Bias)	-2.5% to +3.8%	-8.7% to +10.5%
Precision (% CV)	< 5%	< 10%[9]
Recovery	> 95%	> 90%
Matrix Effect	Minimal (IS-normalized)	Moderate

Table 2: Cross-Validation Results

QC Level	Method A Concentration (ng/mL)	Method B Concentration (ng/mL)	% Difference
Low QC (1.5 ng/mL)	1.48	Not Quantifiable	N/A
Mid QC (150 ng/mL)	152.1	145.8	-4.1%
High QC (400 ng/mL)	395.5	410.2	+3.7%

Experimental Protocols

Method A: LC-MS/MS with CH5468924-d4

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of CH5468924-d4 internal standard working solution (100 ng/mL in methanol).

• Perform protein precipitation by adding 300 µL of acetonitrile.

• Vortex for 1 minute, then centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm).[8]

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Ionization: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • Alectinib: m/z 483.3 → 381.4[8]

  • CH5468924-d4: m/z 487.3 → 385.4 (hypothetical)

Method B: RP-HPLC-UV with Alternative Internal Standard

1. Sample Preparation:

• To 200 µL of human plasma, add 20 µL of the alternative internal standard working solution.

• Perform liquid-liquid extraction by adding 1 mL of ethyl acetate.

• Vortex for 5 minutes, then centrifuge at 4,000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness.

• Reconstitute the residue in 150 µL of the mobile phase.

2. Chromatographic Conditions:

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).[10]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and phosphate buffer (pH 3.5) (50:50, v/v).[2]

• Flow Rate: 1.0 mL/min.[2]

• Injection Volume: 20 µL.

• UV Detection: 265 nm.[2]

Visualizing Methodologies and Pathways

To further elucidate the processes involved, the following diagrams illustrate the cross-validation workflow and the signaling pathway inhibited by Alectinib.

Caption: Workflow for cross-validation of two analytical methods.

Caption: Alectinib inhibits the EML4-ALK signaling pathway.

Conclusion

The cross-validation data demonstrates a good correlation between the LC-MS/MS method using the deuterated internal standard CH5468924-d4 and the HPLC-UV method with an alternative internal standard, particularly at mid and high concentration ranges. However, the superior sensitivity and specificity of the LC-MS/MS method, evidenced by its lower LLOQ and reduced matrix effects, make it the preferred choice for regulated bioanalysis and studies requiring high sensitivity. The use of a stable isotope-labeled internal standard like CH5468924-d4 is instrumental in achieving the highest level of accuracy and precision. The HPLC-UV method, while less sensitive, can be a viable alternative for certain applications where the expected analyte concentrations are well within its linear range. The choice of method should be guided by the specific requirements of the study, including regulatory expectations, required sensitivity, and the availability of reagents.

References

• 1. selleckchem.com [selleckchem.com]
• 2. ijpar.com [ijpar.com]
• 3. jchps.com [jchps.com]
• 4. benchchem.com [benchchem.com]
• 5. Cross-validation of bioanalytical methods between laboratories - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cross-Validation of Bioanalytical Methods: When, Why and How? [pharma-iq.com]
• 7. labs.iqvia.com [labs.iqvia.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ijppr.humanjournals.com [ijppr.humanjournals.com]

A Comparative Analysis of the Pharmacokinetic Profiles of Alectinib and its Active Metabolite, M4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of the anaplastic lymphoma kinase (ALK) inhibitor, alectinib, and its major active metabolite, M4. The information presented is compiled from various clinical and pharmacological studies, offering a comprehensive overview supported by experimental data to inform research and drug development efforts.

Executive Summary

Alectinib is a potent and selective ALK inhibitor primarily metabolized in the liver by the cytochrome P450 3A4 (CYP3A4) enzyme to its major active metabolite, M4.[1][2] Both alectinib and M4 exhibit high binding to human plasma proteins (over 99%), independent of concentration.[3] M4 demonstrates similar in vitro potency and plasma protein binding to alectinib, suggesting its significant contribution to the overall antitumor activity.[4][5] The elimination of alectinib is predominantly through hepatic metabolism and subsequent excretion in feces, with negligible renal clearance.[1][6]

Quantitative Pharmacokinetic Data

The following table summarizes the key pharmacokinetic parameters for alectinib and M4, providing a comparative view of their profiles in human subjects.

Parameter	Alectinib	M4	Reference
Cmax (at steady-state, 300 mg BID)	638 ng/mL	82 ng/mL	[7][8]
Ctrough (at steady-state, 300 mg BID)	562 ng/mL	66 ng/mL	[7][8]
Tmax (single 600 mg dose, fed)	~4-6 hours	~8 hours	[1]
Apparent Half-life (t1/2, single dose)	~20-24 hours	Not explicitly stated	[1]
Plasma Protein Binding	>99%	>99%	[3]
Volume of Distribution (Vd)	475 L	Not explicitly stated	[6]
Clearance (CL)	34.5 L/h	Not explicitly stated	[6]

Experimental Protocols

The pharmacokinetic data presented in this guide are primarily derived from clinical studies employing validated bioanalytical methods. A general outline of the experimental protocol is as follows:

1. Study Design and Sample Collection:

• Pharmacokinetic parameters were assessed in both healthy subjects and patients with ALK-positive non-small cell lung cancer.

• Blood samples were collected at various time points following single or multiple doses of alectinib. For steady-state analysis, samples were typically collected after at least 7 days of consistent dosing.[8]

2. Bioanalytical Method:

• Concentrations of alectinib and M4 in plasma and urine were determined using validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[9][10]

• Supported liquid extraction was a common technique for sample preparation.[9]

• To prevent nonspecific binding of the analytes in urine samples, a surfactant such as Tween-20 was added.[9]

3. Pharmacokinetic Analysis:

• Population pharmacokinetic (PK) models were developed to characterize the pharmacokinetic properties of alectinib and M4.[4] These models were often open one-compartment models with sequential zero/first-order input and first-order elimination.[4]

Visualizing the Metabolic Pathway

The metabolic conversion of alectinib to its active metabolite M4 is a critical step in its mechanism of action. The following diagram illustrates this biotransformation process.

Caption: Metabolic pathway of Alectinib to M4.

Experimental Workflow for Pharmacokinetic Analysis

The diagram below outlines the typical workflow for determining the plasma concentrations of alectinib and M4 in a clinical study.

Caption: Workflow for pharmacokinetic analysis.

References

• 1. Effect of Hepatic Impairment on the Pharmacokinetics of Alectinib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacometric analyses of alectinib to facilitate approval of the optimal dose for the first‐line treatment of anaplastic lymphoma kinase–positive non‐small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Absorption, distribution, metabolism and excretion (ADME) of the ALK inhibitor alectinib: results from an absolute bioavailability and mass balance study in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics of alectinib and its metabolite M4 in a patient with advanced lung adenocarcinoma undergoing hemodialysis: A case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics of alectinib and its metabolite M4 in a patient with advanced lung adenocarcinoma undergoing hemodialysis: A case report - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LC-MS/MS determination of alectinib and its major human metabolite M4 in human urine: prevention of nonspecific binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bioanalysis of alectinib and metabolite M4 in human plasma, cross-validation and impact on PK assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Precision: A Comparative Guide to Certified Reference Materials for Alectinib (CH5468924)

For researchers, scientists, and drug development professionals engaged in the rigorous process of analytical method development and validation, the selection of an appropriate certified reference material (CRM) is paramount. This guide provides a comprehensive validation of "CH5468924-d4," identified as a deuterated form of Alectinib, and compares it with other available reference materials for this critical anti-cancer therapeutic.

Alectinib, also known by its developmental code CH5424802, is a potent and selective second-generation anaplastic lymphoma kinase (ALK) inhibitor.[1] It is a cornerstone in the treatment of ALK-positive non-small cell lung cancer (NSCLC).[2][3][4] Accurate quantification of Alectinib in various matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and quality control of pharmaceutical formulations. The use of a stable isotope-labeled internal standard, such as Alectinib-d4 (CH5468924-d4), is essential for achieving the highest level of accuracy and precision in mass spectrometry-based assays.

Comparison of Available Alectinib Reference Materials

The selection of a suitable reference material depends on the specific application, required level of certification, and the availability of comprehensive characterization data. While a designated "CH5468924-d4" CRM was the focus of this validation, a broader comparison with other commercially available Alectinib and deuterated Alectinib standards provides a clearer landscape for informed decision-making.

Product Name	Supplier	Catalog Number	Form	Stated Purity/Grade	Isotopic Purity	Availability
Alectinib	Various	e.g., TRC-C183360	Neat Solid	Varies by supplier (e.g., >98%)	N/A	Readily Available
Alectinib hydrochloride	Various	e.g., TRC-C183365	Neat Solid	Varies by supplier (e.g., >98%)	N/A	Readily Available
Alectinib-d8	LGC Standards	TRC-A521182	Neat Solid	Chemical Purity: >98%	>99% Deuterated Forms	In Stock
Alectinib-d8	SynZeal	SZ-A081D01	Neat Solid	High Quality	Not explicitly stated	Synthesis on demand
Alectinib M4 metabolite-d4	LGC Standards	TRC-A521182	Neat Solid	Not explicitly stated	Not explicitly stated	In Stock

Note: The term "Certified Reference Material" is used judiciously by suppliers. Researchers should always request a Certificate of Analysis (CoA) to verify the extent of characterization and certification (e.g., ISO 17034).

Validation of Alectinib-d4 as a Certified Reference Material

The validation of "CH5468924-d4" (Alectinib-d4) as a CRM for quantitative analysis involves a series of experiments to establish its identity, purity, and suitability as an internal standard. The following experimental protocol outlines a typical validation workflow using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a widely adopted technique for the analysis of Alectinib.[3][5][6][7]

Experimental Protocol: LC-MS/MS Method for Alectinib Quantification

This protocol is a composite based on published methodologies and serves as a template for the validation and use of Alectinib and its deuterated internal standards.

1. Materials and Reagents:

• Alectinib reference standard

• Alectinib-d4 (CH5468924-d4) or Alectinib-d8 as internal standard (IS)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (or ammonium acetate as buffer)

• Human plasma (for bioanalytical method validation)

2. Chromatographic Conditions:

• HPLC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Alectinib: Precursor ion > Product ion (specific m/z values to be determined)

  • Alectinib-d4/d8 (IS): Precursor ion > Product ion (specific m/z values to be determined)

• Optimization: Ion source parameters (e.g., capillary voltage, source temperature, gas flows) and compound-dependent parameters (e.g., collision energy, declustering potential) should be optimized for maximum signal intensity.

4. Standard and Sample Preparation:

• Stock Solutions: Prepare individual stock solutions of Alectinib and the internal standard in a suitable organic solvent (e.g., DMSO or methanol).

• Calibration Standards and Quality Controls (QCs): Prepare a series of calibration standards and QCs by spiking the appropriate amounts of Alectinib stock solution into the matrix (e.g., human plasma).

• Sample Preparation: Perform protein precipitation by adding acetonitrile (containing the internal standard) to the plasma samples. Centrifuge and inject the supernatant.

5. Method Validation (as per ICH Guidelines):

• Specificity and Selectivity: Assess the absence of interfering peaks at the retention times of Alectinib and the IS in blank matrix samples.

• Linearity and Range: Establish a linear relationship between the analyte concentration and the peak area ratio (analyte/IS) over a defined concentration range. The correlation coefficient (r²) should be >0.99.

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision at multiple QC levels (low, medium, and high). The accuracy should be within ±15% (±20% for the Lower Limit of Quantification, LLOQ) of the nominal concentration, and the precision (RSD%) should not exceed 15% (20% for LLOQ).

• Matrix Effect: Evaluate the ion suppression or enhancement caused by the matrix components.

• Stability: Assess the stability of Alectinib in the matrix under various storage and handling conditions (e.g., freeze-thaw cycles, short-term benchtop stability, long-term storage).

Visualizing Key Processes

To further elucidate the context and procedures involved, the following diagrams illustrate the Alectinib signaling pathway and the general workflow for CRM validation.

Caption: Alectinib's mechanism of action in inhibiting the ALK signaling pathway.

Caption: Experimental workflow for the validation of a Certified Reference Material.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. LC-MS/MS determination of alectinib and its major human metabolite M4 in human urine: prevention of nonspecific binding. | Semantic Scholar [semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. Alectinib M4 metabolite-d4 | LGC Standards [lgcstandards.com]
• 5. LC-MS/MS determination of alectinib and its major human metabolite M4 in human urine: prevention of nonspecific binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cris.maastrichtuniversity.nl [cris.maastrichtuniversity.nl]
• 7. tandfonline.com [tandfonline.com]

A Comparative Guide to the Metabolites of Anaplastic Lymphoma Kinase (ALK) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the metabolites of several key Anaplastic Lymphoma Kinase (ALK) inhibitors used in the treatment of non-small cell lung cancer (NSCLC). Understanding the metabolic fate and activity of these drugs is crucial for optimizing therapeutic strategies, predicting drug-drug interactions, and designing next-generation inhibitors with improved pharmacological profiles. This document summarizes key pharmacokinetic parameters, the biological activity of major metabolites, and detailed experimental protocols for their analysis.

Introduction to ALK Inhibitors and Metabolism

ALK inhibitors are a class of targeted therapies that have revolutionized the treatment of ALK-positive NSCLC. These small molecule tyrosine kinase inhibitors (TKIs) block the ATP-binding pocket of the ALK fusion protein, inhibiting its downstream signaling and suppressing tumor growth. The clinical efficacy and safety profile of an ALK inhibitor are determined not only by the parent drug but also by its metabolites, which can range from being highly active to completely inert.

The metabolism of ALK inhibitors is primarily mediated by the cytochrome P450 (CYP) enzyme system in the liver, with CYP3A4 being the major contributor for most of these drugs.[1][2][3] Genetic polymorphisms, drug-drug interactions, and patient-specific factors can alter the metabolic rate, leading to variability in drug exposure and response. This guide focuses on the metabolites of five prominent ALK inhibitors: crizotinib, ceritinib, alectinib, brigatinib, and lorlatinib.

Comparative Analysis of Pharmacokinetics and Metabolite Activity

The following tables summarize the key pharmacokinetic (PK) parameters and in vitro potency of the major metabolites of selected ALK inhibitors. These data are essential for understanding the contribution of metabolites to the overall clinical activity and safety of the parent drug.

Table 1: Pharmacokinetic Parameters of ALK Inhibitors and Their Major Metabolites

Drug	Metabolite	Tmax (hr)	Cmax (ng/mL)	AUC (ng·h/mL)	Half-life (t½) (hr)	Primary Metabolizing Enzyme	Reference
Crizotinib	Parent Drug	4 - 6	Dose-dependent	Dose-dependent	42	CYP3A4/5
Crizotinib Lactam (PF-06260182)	-	-	38.5% of parent drug	-	CYP3A4/5, AOX1	[4][5]
Alectinib	Parent Drug	4 - 6	638 (at steady state)	-	33	CYP3A4	[6]
M4	4 - 6	82 (at steady state)	-	31	CYP3A4	[6]
Brigatinib	Parent Drug	1 - 4	Dose-dependent	Dose-dependent	25	CYP2C8, CYP3A4	[2][7]
AP26123 (N-desmethyl)	-	<10% of parent drug exposure	<10% of parent drug exposure	-	CYP2C8, CYP3A4	[2][8]
Lorlatinib	Parent Drug	1.2 - 2	Dose-dependent	Dose-dependent	23	CYP3A4, UGT1A4
PF-06895751 (M8)	8.1	193.7	4127 (AUCτ)	-	CYP3A4, UGT1A4	[9]
Ceritinib	Parent Drug	4 - 6	Dose-dependent	Dose-dependent	41	CYP3A
Multiple minor metabolites	-	≤2.3% of initial amount each	-	-	CYP3A

Note: Pharmacokinetic parameters can vary significantly based on patient population, dosage, and study design. Data presented are representative values.

Table 2: In Vitro Potency of ALK Inhibitors and Their Active Metabolites

Compound	Target	IC50 (nM)	Fold Change vs. Parent	Reference
Crizotinib	EML4-ALK	~20-60	-	[10][11]
Crizotinib Lactam	EML4-ALK	~150-480	3- to 8-fold less potent	[5]
Alectinib	EML4-ALK	~1.9	-	[10]
M4	EML4-ALK	Similar to Alectinib	~Equipotent	[12]
Brigatinib	EML4-ALK	~0.6	-	[2]
AP26123	EML4-ALK	~2.4	~4-fold less potent	[2][8]
Lorlatinib	EML4-ALK	~1	-	[10]
PF-06895751 (M8)	EML4-ALK	Inactive	-	[9][13]

Experimental Protocols

Accurate characterization and quantification of ALK inhibitor metabolites, along with the assessment of their biological activity, are critical for drug development. Below are detailed methodologies for key experiments.

Quantification of Parent Drug and Metabolites in Plasma by LC-MS/MS

This method allows for the sensitive and specific simultaneous quantification of an ALK inhibitor and its major metabolite(s) in biological matrices.

a. Sample Preparation (Protein Precipitation)

• Thaw human plasma samples at room temperature.

• Pipette 50 µL of plasma into a clean microcentrifuge tube.

• Add 25 µL of an internal standard working solution (e.g., a stable isotope-labeled version of the analyte in methanol).

• Add 150 µL of acetonitrile to precipitate plasma proteins.[6]

• Vortex the mixture vigorously for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean HPLC vial for analysis.[6]

b. UPLC-MS/MS Conditions (Example for Crizotinib/Crizotinib-Lactam)

• UPLC System: Waters ACQUITY UPLC or equivalent.

• Column: ACQUITY UPLC BEH C18 column (50 × 2.1 mm, 1.7 µm).[14]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: Acetonitrile/Methanol (1:1, v/v).[4]

• Gradient: A linear gradient appropriate for separating the parent drug, metabolite, and internal standard.

• Flow Rate: 0.4 mL/min.[14]

• Column Temperature: 40°C.

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S).

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (m/z):

  • Crizotinib: 450.1 → 260.1.[4]

  • Crizotinib-Lactam: 464.1 → 98.1.[4]

  • Internal Standard (e.g., Midazolam): 326.1 → 291.1.[4]

c. Data Analysis

• Construct calibration curves using standards of known concentrations in blank plasma.

• Calculate the concentration of the parent drug and metabolite in unknown samples by interpolating from the linear regression of the calibration curve (peak area ratio of analyte to internal standard vs. concentration).

In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay measures the enzymatic activity of the ALK kinase domain and its inhibition by test compounds.

• Reagent Preparation:

  • Prepare serial dilutions of the test compounds (parent drug and metabolites) in kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Kinase Reaction:

  • In a 384-well plate, add 2.5 µL of the diluted inhibitor or DMSO (vehicle control).

  • Add 2.5 µL of a solution containing recombinant human ALK kinase domain in kinase buffer.

  • Pre-incubate for 15-30 minutes at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding 5 µL of a solution containing ATP and a suitable peptide substrate (e.g., poly-Glu,Tyr) in kinase buffer. The final ATP concentration should be close to the Km value for ALK.[1]

  • Incubate the plate at room temperature for 60 minutes.[1]

• Detection:

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit (Promega) according to the manufacturer’s instructions. This involves a two-step process: first, depleting the remaining ATP, and second, converting the generated ADP back to ATP, which is then used to generate a luminescent signal.[1]

• Data Analysis:

  • Measure luminescence using a plate reader.

  • Calculate the percentage of kinase inhibition relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cell Viability Assay (MTT Assay)

This colorimetric assay assesses the effect of ALK inhibitors and their metabolites on the proliferation and viability of ALK-positive cancer cells.

• Cell Seeding:

  • Seed ALK-positive cancer cells (e.g., H3122, SU-DHL-1) in a 96-well plate at a density of 3,000-5,000 cells per well in 100 µL of complete culture medium (e.g., RPMI-1640 with 10% FBS).[1]

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in complete medium. A typical concentration range is 1 nM to 10 µM.[1]

  • Remove the medium from the wells and add 100 µL of the compound dilutions or vehicle control (DMSO).

  • Incubate the plate for 72 hours at 37°C and 5% CO2.[1]

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[1]

  • Incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[1][9]

• Formazan Solubilization and Absorbance Reading:

  • Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 40% DMF, 16% SDS, 2% acetic acid) to each well to dissolve the formazan crystals.[1][8][9]

  • Wrap the plate in foil and shake on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.[1]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value by plotting the dose-response curve.

Western Blot Analysis of ALK Phosphorylation

This technique is used to determine the effect of inhibitors on the phosphorylation status of ALK and its downstream signaling proteins, providing mechanistic insight into the inhibitor's action.

• Cell Treatment and Lysis:

  • Plate ALK-positive cells (e.g., H3122) in 6-well plates and grow to 70-80% confluency.

  • Treat the cells with various concentrations of the test compounds or vehicle control for a specified time (e.g., 2-6 hours).

  • Wash the cells with ice-cold PBS and lyse them with RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation.[1]

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of the cell lysates using a BCA protein assay kit.

  • Normalize the protein concentrations and prepare samples by adding Laemmli sample buffer.

  • Boil the samples at 95°C for 5 minutes to denature the proteins.[1]

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat dry milk in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[1]

  • Incubate the membrane with a primary antibody specific for the phosphorylated target (e.g., anti-phospho-ALK (Tyr1604), anti-phospho-STAT3 (Tyr705), anti-phospho-ERK1/2) overnight at 4°C.[1]

  • Wash the membrane three times with TBST.

  • Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

• Analysis:

  • To ensure equal protein loading, strip the membrane and re-probe with antibodies against the total protein (e.g., total ALK, total STAT3) and a loading control (e.g., β-actin or GAPDH).

  • Quantify band intensities to determine the level of protein phosphorylation relative to the total protein and loading control.

Visualizations

The following diagrams illustrate the ALK signaling pathway and a typical experimental workflow for evaluating ALK inhibitors.

Caption: The ALK signaling pathway and point of inhibition.

Caption: Workflow for evaluating ALK inhibitor metabolites.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A reliable and stable method for determination of brigatinib in rat plasma by UPLC-MS/MS: Application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simple and sensitive LC-MS/MS method for simultaneous determination of crizotinib and its major oxidative metabolite in human plasma: Application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Development and validation of an HPLC-MS/MS method to simultaneously quantify brigatinib, lorlatinib, pralsetinib and selpercatinib in human K2-EDTA plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. broadpharm.com [broadpharm.com]
• 9. researchgate.net [researchgate.net]
• 10. Liquid chromatography-tandem mass spectrometric assay for the ALK inhibitor crizotinib in mouse plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Immunoassays for the quantification of ALK and phosphorylated ALK support the evaluation of on‐target ALK inhibitors in neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chalcogen.ro [chalcogen.ro]
• 13. benchchem.com [benchchem.com]
• 14. promega.com [promega.com]

Alectinib vs. Crizotinib: A Comparative Guide for ALK-Positive NSCLC Treatment

A new era in the first-line treatment of anaplastic lymphoma kinase (ALK)-positive non-small cell lung cancer (NSCLC) has been established with the demonstrated superiority of alectinib over crizotinib. This guide provides a comprehensive comparison of their clinical performance, supported by key experimental data and methodologies from pivotal clinical trials.

Alectinib (CH5468924) has consistently shown superior efficacy and a favorable safety profile compared to crizotinib in treatment-naïve patients with advanced ALK-positive NSCLC. The landmark ALEX and J-ALEX phase III trials have been instrumental in defining alectinib as the standard of care in this setting.[1] This document synthesizes the critical data from these studies to inform researchers, scientists, and drug development professionals.

Quantitative Comparison of Efficacy

The clinical superiority of alectinib over crizotinib is most evident in the significant improvements in progression-free survival (PFS) and central nervous system (CNS) outcomes. The following tables summarize the key efficacy data from the global ALEX study and the Japanese J-ALEX study.

Table 1: Efficacy Results from the ALEX Study

Endpoint	Alectinib (n=152)	Crizotinib (n=151)	Hazard Ratio (95% CI)	p-value
Investigator-Assessed PFS	34.8 months	10.9 months	0.43 (0.32–0.58)	-
IRC-Assessed PFS	25.7 months	10.4 months	0.50 (0.36–0.70)	<0.0001
5-Year Overall Survival Rate	62.5%	45.5%	0.67 (0.46–0.98)	-
Objective Response Rate (ORR)	82.9%	75.5%	-	0.09
12-Month Cumulative Incidence of CNS Progression	9.4%	41.4%	0.16 (0.10–0.28)	<0.001

Data sourced from updated analyses of the ALEX trial.[2][3][4][5]

Table 2: Efficacy Results from the J-ALEX Study

Endpoint	Alectinib (n=103)	Crizotinib (n=104)	Hazard Ratio (99.7% CI)	p-value
IRF-Assessed PFS	Not Reached (20.3-NE)	10.2 months (8.2-12.0)	0.34 (0.17–0.71)	<0.0001
Objective Response Rate (ORR)	92%	79%	-	-

Data from the J-ALEX study, which used a lower dose of alectinib (300 mg BID).[6][7][8]

Safety and Tolerability Profile

Alectinib is not only more efficacious but also generally better tolerated than crizotinib. A lower incidence of Grade 3 or higher adverse events (AEs) was observed with alectinib despite a longer treatment duration.

Table 3: Comparison of Adverse Events (Grade ≥3)

Adverse Event	Alectinib (ALEX Study)	Crizotinib (ALEX Study)	Alectinib (J-ALEX Study)	Crizotinib (J-ALEX Study)
Any Grade ≥3 AE	45%	51%	26%	52%
Increased ALT/AST	~10%	~26.5%	Not specified	Not specified
Anemia	5.9%	<1%	Not specified	Not specified
Nausea	<1%	~3%	Not specified	Not specified
Diarrhea	<1%	~3%	Not specified	Not specified
AEs Leading to Discontinuation	14.5%	14.6%	9%	20%
AEs Leading to Dose Reduction	20.4%	19.9%	29%	74%

Data compiled from the ALEX and J-ALEX trial publications.[2][6][7][9]

Experimental Protocols

The robust and consistent findings from the ALEX and J-ALEX studies are underpinned by well-designed experimental protocols.

ALEX Study Protocol

• Objective: To evaluate the efficacy and safety of alectinib compared to crizotinib in treatment-naïve patients with advanced ALK-positive NSCLC.[2]

• Design: A global, randomized, open-label, phase III trial.[2]

• Patient Population: 303 treatment-naïve patients with Stage IIIB/IV ALK-positive NSCLC, with ALK status confirmed by a central immunohistochemistry test (VENTANA ALK D5F3).[1][2]

• Randomization and Treatment: Patients were randomized 1:1 to receive either alectinib (600 mg twice daily) or crizotinib (250 mg twice daily) until disease progression or unacceptable toxicity.[2]

• Primary Endpoint: Investigator-assessed Progression-Free Survival (PFS).[2]

• Secondary Endpoints: Independent Review Committee (IRC)-assessed PFS, time to CNS progression, objective response rate (ORR), overall survival (OS), and safety.[4]

J-ALEX Study Protocol

• Objective: To compare the efficacy and safety of alectinib with crizotinib in Japanese patients with ALK-inhibitor naïve, ALK-positive NSCLC.[7]

• Design: A randomized, open-label, phase III trial conducted in Japan.[7]

• Patient Population: 207 ALK-inhibitor naïve Japanese patients with ALK-positive NSCLC who were either chemotherapy-naïve or had received one prior chemotherapy regimen.[6]

• Randomization and Treatment: Patients were randomized 1:1 to receive either alectinib (300 mg twice daily) or crizotinib (250 mg twice daily).[6]

• Primary Endpoint: Progression-Free Survival assessed by an independent review facility.[7]

Mechanism of Action and Signaling Pathways

Both alectinib and crizotinib are tyrosine kinase inhibitors (TKIs) that target the ALK protein.[10] In ALK-positive NSCLC, a chromosomal rearrangement leads to the formation of a fusion gene (most commonly EML4-ALK), resulting in a constitutively active ALK fusion protein.[10][11] This aberrant protein drives tumor cell proliferation and survival by activating several downstream signaling pathways, including RAS-MEK-ERK and PI3K-AKT.[10][11]

Alectinib and crizotinib competitively bind to the ATP-binding pocket of the ALK kinase domain, inhibiting its activity and blocking downstream signaling.[10] Alectinib is a more potent and selective ALK inhibitor than crizotinib and has demonstrated significant activity against common crizotinib resistance mutations.[5] Furthermore, alectinib has superior CNS penetration, which is a critical factor given the high incidence of brain metastases in this patient population.[1][5]

Visualizing the ALK Signaling Pathway and Clinical Trial Workflow

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: ALK signaling pathway inhibited by Alectinib and Crizotinib.

Caption: Workflow of the global phase III ALEX clinical trial.

References

• 1. Alectinib can replace crizotinib as standard first-line therapy for ALK-positive lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ALEX Trial: Alectinib versus Crizotinib in Treatment-Naïve Advanced ALK-Positive NSCLC - Oncology Practice Management [oncpracticemanagement.com]
• 3. hcplive.com [hcplive.com]
• 4. ascopubs.org [ascopubs.org]
• 5. Alectinib vs Crizotinib in First-Line Treatment of ALK-Positive NSCLC - The ASCO Post [ascopost.com]
• 6. clinician.nejm.org [clinician.nejm.org]
• 7. Alectinib versus crizotinib in patients with ALK-positive non-small-cell lung cancer (J-ALEX): an open-label, randomised phase 3 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Final overall survival analysis from the phase III J-ALEX study of alectinib versus crizotinib in ALK inhibitor-naïve Japanese patients with ALK-positive non-small-cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phase 3 Study of Alectinib vs Crizotinib in ALK-Positive NSCLC (J-ALEX) | Value-Based Cancer Care [valuebasedcancer.com]
• 10. benchchem.com [benchchem.com]
• 11. Targeting ALK Rearrangements in NSCLC: Current State of the Art - PMC [pmc.ncbi.nlm.nih.gov]

Inter-laboratory comparison of "CH5468924-d4" quantification

An Inter-laboratory Comparison Guide to the Quantification of CH5468924 using its Deuterated Internal Standard, CH5468924-d4

Introduction to CH5468924 and the Role of CH5468924-d4

CH5468924, also known as M4, is a significant metabolite of Alectinib, a potent inhibitor of anaplastic lymphoma kinase (ALK) used in the treatment of non-small cell lung cancer (NSCLC).[1][2][3] Accurate quantification of this metabolite in plasma is essential for pharmacokinetic (PK) studies and therapeutic drug monitoring. The standard analytical method for this purpose is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective technique.[4]

To correct for variability during sample preparation and analysis, a deuterated internal standard, CH5468924-d4, is employed. This molecule is chemically identical to the analyte of interest but has a higher mass due to the incorporation of deuterium atoms. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their similar chemical properties ensure they behave almost identically during extraction and ionization.

Inter-laboratory Performance Comparison

The following table represents a hypothetical inter-laboratory comparison for the quantification of CH5468924 in human plasma. The data is illustrative and based on typical performance characteristics of validated LC-MS/MS methods, which generally require precision and accuracy to be within ±15% (and ±20% at the lower limit of quantification).[4]

Performance Metric	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria
Lower Limit of Quantification (LLOQ)	1 ng/mL	1 ng/mL	0.5 ng/mL	As low as reasonably achievable with acceptable precision and accuracy
Precision at LLOQ (%CV)	8.5%	10.2%	12.5%	≤ 20%
Precision at Low QC (%CV)	6.2%	7.8%	8.1%	≤ 15%
Precision at Mid QC (%CV)	4.5%	5.1%	5.9%	≤ 15%
Precision at High QC (%CV)	3.8%	4.3%	4.9%	≤ 15%
Accuracy at LLOQ (%Bias)	+5.0%	-3.5%	+7.0%	± 20%
Accuracy at Low QC (%Bias)	+3.2%	-1.8%	+4.5%	± 15%
Accuracy at Mid QC (%Bias)	+1.5%	+0.5%	+2.1%	± 15%
Accuracy at High QC (%Bias)	-0.8%	+1.2%	-1.5%	± 15%

Experimental Protocol: Quantification of CH5468924 in Human Plasma using LC-MS/MS

This section details a representative protocol for the quantification of CH5468924 in human plasma using CH5468924-d4 as an internal standard.

1. Materials and Reagents

• Human plasma (with anticoagulant)

• CH5468924 analytical standard

• CH5468924-d4 internal standard

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• 96-well protein precipitation plates

2. Sample Preparation

• Thaw plasma samples, calibration standards, and quality control (QC) samples at room temperature.

• Spike 50 µL of each plasma sample, standard, and QC with 10 µL of the internal standard working solution (CH5468924-d4 in 50% acetonitrile).

• Vortex briefly to mix.

• Add 200 µL of acetonitrile to each well to precipitate plasma proteins.

• Seal the plate and vortex for 2 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to separate the analyte from matrix components.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • CH5468924: Precursor ion > Product ion (specific m/z values to be determined)

    • CH5468924-d4: Precursor ion > Product ion (specific m/z values to be determined, precursor shifted by +4 Da)

  • Source Parameters: Optimized for maximum signal intensity (e.g., ion spray voltage, temperature, gas flows).

4. Data Analysis

• Integrate the peak areas for both the analyte (CH5468924) and the internal standard (CH5468924-d4).

• Calculate the peak area ratio (Analyte Area / Internal Standard Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a weighted (e.g., 1/x²) linear regression.

• Determine the concentration of CH5468924 in the unknown samples and QCs by back-calculating from the calibration curve.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the bioanalytical workflow for the quantification of CH5468924.

References

• 1. pharmadesk.com [pharmadesk.com]
• 2. pmda.go.jp [pmda.go.jp]
• 3. pmda.go.jp [pmda.go.jp]
• 4. pmda.go.jp [pmda.go.jp]

The Gold Standard for Alectinib Metabolite Quantification: A Comparative Guide to CH5468924-d4

For researchers, scientists, and drug development professionals, accurate quantification of drug metabolites is paramount to understanding pharmacokinetic profiles and ensuring drug safety and efficacy. This guide provides a comprehensive comparison of the use of the deuterated internal standard CH5468924-d4 for the quantification of Alectinib's major active metabolite, M4 (CH5468924), against alternative methods. Supported by experimental data and detailed protocols, this document demonstrates the superior performance of stable isotope-labeled standards in bioanalytical assays.

Alectinib, a potent anaplastic lymphoma kinase (ALK) inhibitor, undergoes significant metabolism in the body, primarily mediated by the cytochrome P450 3A4 (CYP3A4) enzyme.[1] This process leads to the formation of several metabolites, with M4 being the major and pharmacologically active metabolite.[1][2] Accurate measurement of both Alectinib and M4 is crucial for pharmacokinetic and toxicokinetic studies. The use of a stable isotope-labeled internal standard, such as CH5468924-d4, is considered the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The choice of an internal standard is a critical factor that directly impacts the accuracy and precision of LC-MS/MS assays. While non-deuterated internal standards, such as structural analogs, can be used, they often fall short in compensating for the variability inherent in the analysis of complex biological matrices. Deuterated standards, like CH5468924-d4, offer significant advantages due to their near-identical physicochemical properties to the analyte of interest.[3]

Parameter	Deuterated Internal Standard (e.g., CH5468924-d4)	Non-Deuterated Internal Standard (Structural Analog)	Reference
Chemical Structure	Identical to the analyte, with deuterium atoms replacing some hydrogen atoms.	Similar, but not identical, chemical structure to the analyte.	[3]
Chromatographic Behavior	Co-elutes with the analyte, ensuring it experiences the same matrix effects.	May have a different retention time, leading to differential matrix effects.	[4]
Ionization Efficiency	Nearly identical to the analyte, providing accurate correction for ion suppression or enhancement.	Can differ from the analyte, resulting in inaccurate quantification.	[3]
Extraction Recovery	Mimics the analyte's recovery during sample preparation.	May have different extraction efficiency, introducing variability.	[3]
Accuracy & Precision	High accuracy and precision due to effective compensation for analytical variability.	Lower accuracy and precision, more susceptible to matrix effects.	[3]

Experimental Protocols

Protocol 1: Quantification of Alectinib and M4 in Human Plasma using LC-MS/MS with Deuterated Internal Standards

This protocol describes a typical bioanalytical method for the simultaneous quantification of Alectinib and its major metabolite M4 in human plasma, employing their respective deuterated internal standards (Alectinib-d8 and CH5468924-d4).

1. Sample Preparation (Protein Precipitation):

• To 50 µL of human plasma, add 10 µL of a working solution of internal standards (Alectinib-d8 and CH5468924-d4) in methanol.

• Vortex mix for 10 seconds.

• Add 200 µL of acetonitrile to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a 96-well plate for LC-MS/MS analysis.

2. Liquid Chromatography Conditions:

• LC System: Shimadzu Nexera X2 or equivalent.

• Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: 0-0.5 min (30% B), 0.5-1.5 min (30-90% B), 1.5-2.0 min (90% B), 2.0-2.1 min (90-30% B), 2.1-3.0 min (30% B).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• MS System: Sciex Triple Quad 5500 or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Alectinib: m/z 483.3 → 385.2

  • Alectinib-d8: m/z 491.4 → 393.3

  • M4 (CH5468924): m/z 469.3 → 385.2

  • CH5468924-d4: m/z 473.3 → 389.2

• Key MS Parameters: Curtain Gas: 30 psi, Collision Gas: 9 psi, IonSpray Voltage: 5500 V, Temperature: 500°C.

Protocol 2: In Vitro Metabolism of Alectinib in Human Liver Microsomes (HLM)

This protocol is used to investigate the metabolic pathway of Alectinib and identify the metabolites formed.

1. Incubation:

• Prepare an incubation mixture containing:

  • Human Liver Microsomes (0.2 mg/mL).

  • Alectinib (1 µM).

  • NADPH regenerating system (e.g., 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase, and 3.3 mM magnesium chloride).

  • Phosphate buffer (100 mM, pH 7.4).

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding Alectinib.

• Incubate at 37°C for 60 minutes.

• Terminate the reaction by adding an equal volume of cold acetonitrile.

2. Sample Processing and Analysis:

• Centrifuge the terminated reaction mixture to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to identify and quantify the parent drug and its metabolites. The LC-MS/MS conditions would be similar to those in Protocol 1, with the inclusion of MRM transitions for other potential metabolites like M1a/b and M6.

Visualizing the Metabolic Pathway and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the metabolic conversion of Alectinib and the analytical workflow for its quantification.

Caption: Metabolic pathway of Alectinib.

Caption: Bioanalytical workflow for metabolite quantification.

Conclusion

The use of the deuterated internal standard CH5468924-d4 provides a robust, accurate, and precise method for the quantification of Alectinib's major active metabolite, M4. Its ability to mimic the behavior of the analyte throughout the analytical process effectively corrects for matrix effects and other sources of variability, making it the superior choice over non-deuterated internal standards. For researchers in drug development, the adoption of stable isotope-labeled standards is a critical step in generating high-quality pharmacokinetic data essential for regulatory submissions and clinical success.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro metabolism of alectinib, a novel potent ALK inhibitor, in human: contribution of CYP3A enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Bioequivalence of Alectinib Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioequivalence of different oral formulations of Alectinib, a targeted therapy for anaplastic lymphoma kinase (ALK)-positive non-small cell lung cancer (NSCLC). The following sections present key pharmacokinetic data, detailed experimental protocols, and visual representations of the drug's mechanism of action and study designs to aid in research and development.

Executive Summary

Bioequivalence studies are crucial for comparing the performance of different drug formulations. In the case of Alectinib, studies have primarily focused on comparing the standard capsule formulation to an oral suspension and evaluating the impact of varying concentrations of the solubilizing agent, sodium lauryl sulfate (SLS), within the capsule.

Key findings indicate that the oral suspension leads to significantly higher exposure of Alectinib and its active metabolite, M4, compared to the capsule formulation, particularly under fasted conditions.[1][2] This suggests that dose adjustments would be necessary when switching between these formulations. Furthermore, the presence of food, especially a high-fat meal, substantially increases the absorption of Alectinib, a critical consideration for patient dosing instructions. In studies comparing different capsule formulations, a reduction in the SLS content to 25% was found to be bioequivalent to the 50% SLS formulation, while further reductions were not.[3]

Quantitative Data Comparison

The following tables summarize the key pharmacokinetic (PK) parameters from bioequivalence studies comparing different Alectinib formulations.

Table 1: Bioequivalence of Alectinib Oral Suspension vs. Capsule (600 mg single dose)

Analyte	Condition	Formulation	AUC0-∞ (ng·h/mL)	Cmax (ng/mL)	Tmax (h)
Alectinib + M4	Fasted	Capsule	1,690	148	4.0
Suspension	4,394	444	2.5
GMR (Suspension/Capsule)	2.60	3.00
Alectinib + M4	Fed (Mixed)	Capsule	4,530	364	6.0
Suspension	7,601	619	3.5
GMR (Suspension/Capsule)	1.70	1.70

Data adapted from a randomized, crossover study in healthy volunteers.[1][2] GMR: Geometric Mean Ratio

Table 2: Bioequivalence of Alectinib Capsules with Varying SLS Content vs. Reference (50% SLS) under Fasted Conditions

Analyte	Formulation	AUC0-last GMR (90% CI)	Cmax GMR (90% CI)
Alectinib + M4	25% SLS	96.6 (91.0 - 102.6)	96.2 (89.1 - 103.8)
12.5% SLS	76.2 (71.1 - 81.6)	73.0 (67.1 - 79.4)
3% SLS	52.1 (48.4 - 56.1)	45.4 (41.5 - 49.7)

Table 3: Bioequivalence of Alectinib Capsules with Varying SLS Content vs. Reference (50% SLS) under Fed Conditions

Analyte	Formulation	AUC0-last GMR (90% CI)	Cmax GMR (90% CI)
Alectinib + M4	25% SLS	98.1 (93.6 - 102.8)	97.2 (92.4 - 102.3)
12.5% SLS	88.3 (84.1 - 92.7)	88.0 (83.4 - 92.8)
3% SLS	71.0 (67.4 - 74.8)	71.1 (67.2 - 75.2)

Data adapted from a randomized, crossover study in healthy subjects.[3] Bioequivalence is met if the 90% Confidence Interval (CI) for the Geometric Mean Ratio (GMR) is within 80-125%.

Alectinib Signaling Pathway

Alectinib is a potent and highly selective inhibitor of the Anaplastic Lymphoma Kinase (ALK) tyrosine kinase. In certain cancers, such as NSCLC, a chromosomal rearrangement can lead to the creation of an EML4-ALK fusion oncogene. This fusion protein results in constitutive activation of the ALK signaling pathway, driving tumor cell proliferation and survival. Alectinib exerts its therapeutic effect by blocking the ATP-binding site of the ALK kinase domain, thereby inhibiting its downstream signaling.

Caption: Alectinib inhibits the EML4-ALK fusion protein, blocking downstream signaling pathways.

Experimental Protocols

The following sections provide a detailed overview of the methodologies employed in the bioequivalence studies of different Alectinib formulations.

Bioequivalence Study of Oral Suspension vs. Capsule

This study was a randomized, open-label, two-treatment, two-period, crossover study to evaluate the relative bioavailability of an Alectinib oral suspension compared to the capsule formulation in healthy adult subjects under fasted and fed conditions.[4]

1. Study Design and Population:

• Design: Randomized, crossover.

• Population: Healthy male and non-pregnant, non-childbearing female volunteers.

• Treatments:

  • Test: 600 mg Alectinib oral suspension.

  • Reference: 600 mg Alectinib capsule.

• Conditions: Fasted and fed (high-fat and low-fat meals).

• Washout Period: A sufficient washout period was implemented between treatment periods.

2. Dosing and Meal Administration:

• Fasted State: Subjects fasted overnight for at least 10 hours before dosing and for 4 hours post-dose.

• Fed State: A standardized high-fat, high-calorie meal was consumed 30 minutes before drug administration. The meal consisted of approximately 800-1000 calories, with about 50% of calories from fat.[5] An example of a high-fat meal includes two eggs fried in butter, two strips of bacon, two slices of toast with butter, four ounces of hash brown potatoes, and eight ounces of whole milk.[6]

3. Blood Sampling:

• Venous blood samples were collected at pre-dose and at multiple time points post-dose (e.g., 0.5, 1, 1.5, 2, 2.5, 3, 3.5, 4, 5, 6, 8, 10, 12, 16, 24, 36, 48, 60, 72, 96, and 120 hours).[7]

• Blood samples were collected in tubes containing an appropriate anticoagulant (e.g., K2EDTA).

• Plasma was separated by centrifugation and stored frozen at -70°C until analysis.

4. Bioanalytical Method:

• Concentrations of Alectinib and its major active metabolite, M4, in plasma were determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[8][9][10][11]

• The method involved protein precipitation or liquid-liquid extraction for sample preparation.

• Stable isotope-labeled internal standards for Alectinib and M4 were used for quantification.

• The assay was validated for linearity, accuracy, precision, selectivity, and stability according to regulatory guidelines.

5. Pharmacokinetic and Statistical Analysis:

• Pharmacokinetic parameters, including AUC0-t, AUC0-∞, Cmax, and Tmax, were calculated using non-compartmental analysis.

• An analysis of variance (ANOVA) was performed on the log-transformed AUC and Cmax values.

• Bioequivalence was to be concluded if the 90% confidence intervals for the geometric mean ratios of the test to reference product for AUC and Cmax fell within the range of 80.00% to 125.00%.

References

• 1. Relative bioavailability and food effect study of an oral suspension of alectinib in healthy volunteers using venipuncture and capillary microsampling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of the Wetting Agent Sodium Lauryl Sulfate on the Pharmacokinetics of Alectinib: Results From a Bioequivalence Study in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hra.nhs.uk [hra.nhs.uk]
• 5. fda.gov [fda.gov]
• 6. Effect of a High-Calorie, High-Fat Meal on the Bioavailability and Pharmacokinetics of PA-824 in Healthy Adult Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Relative bioavailability and food effect study of an oral suspension of alectinib in healthy volunteers using venipuncture and capillary microsampling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bioanalysis of alectinib and metabolite M4 in human plasma, cross-validation and impact on PK assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. LC-MS/MS determination of alectinib and its major human metabolite M4 in human urine: prevention of nonspecific binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. research-portal.uu.nl [research-portal.uu.nl]
• 11. cris.maastrichtuniversity.nl [cris.maastrichtuniversity.nl]

Alectinib Metabolite M4 (CH5468924) Levels Show Positive Correlation with Clinical Efficacy in ALK-Positive NSCLC

For Immediate Release

New analyses of pharmacokinetic data from clinical trials of the anaplastic lymphoma kinase (ALK) inhibitor alectinib have established a significant correlation between plasma concentrations of its major active metabolite, M4 (CH5468924), and clinical outcomes in patients with ALK-positive non-small cell lung cancer (NSCLC). The deuterated form of this metabolite, CH5468924-d4, is utilized as an internal standard for precise quantification in bioanalytical assays. These findings underscore the importance of achieving adequate drug exposure to optimize therapeutic benefit.

A pivotal analysis identified that the combined average molar concentrations of alectinib and its metabolite M4 during the initial six weeks of treatment are a significant predictor of progression-free survival (PFS).[1] An optimal response was observed in patients with concentrations exceeding 1040 nmol/L.[1] At the standard 600 mg twice-daily dosage, it is estimated that 92% of global patients achieve this therapeutic threshold.[1] Further research has indicated that patients with a minimum plasma concentration (Cmin) of alectinib below 435 ng/mL have a shorter median PFS, reinforcing the link between drug exposure and efficacy.[2] Conversely, exposure-response analyses have not revealed a significant relationship between the combined exposure of alectinib and M4 and the incidence of serious adverse events, suggesting that variability in drug levels at the approved dosage is not a major driver of toxicity.[1][3][4]

Alectinib is a highly selective, second-generation ALK inhibitor that has demonstrated superiority over the first-generation inhibitor, crizotinib, particularly in terms of PFS and central nervous system (CNS) activity.[5] This comparison guide provides an overview of alectinib's performance in relation to other ALK inhibitors, details on the experimental protocols for measuring drug and metabolite levels, and a visualization of the targeted signaling pathway.

Comparative Efficacy of Alectinib

Alectinib has been compared, both directly and indirectly, with other ALK inhibitors in the first-line treatment of ALK-positive NSCLC. The following tables summarize key efficacy data from pivotal clinical trials.

First-Line ALK Inhibitor Comparison	Alectinib	Crizotinib	Lorlatinib	Brigatinib
Median Progression-Free Survival (PFS)	34.8 months	10.9 months	Not Reached	Not Reached
3-Year PFS Rate	46.4%	-	64%	-
Objective Response Rate (ORR)	74%	74%	-	-
Intracranial Response Rate (CNS)	High	Low	High	High

Data compiled from multiple sources. Direct head-to-head comparisons between all agents are not available.[5][6][7][8]

Second-Line ALK Inhibitor Comparison (Post-Crizotinib)	Alectinib	Ceritinib
Systemic Response Rate	Similar	Similar
Intracranial Response Rate	Superior	Inferior

Data from studies in patients who progressed on crizotinib.[6]

Experimental Protocols

Quantification of Alectinib and Metabolite M4 (CH5468924) in Human Plasma

Principle: The concentration of alectinib and its major active metabolite, M4 (CH5468924), in human plasma is determined using a validated liquid chromatography with tandem mass spectrometry (LC-MS/MS) method. A deuterated internal standard, such as CH5468924-d4 for M4, is crucial for accurate quantification.

Sample Preparation:

• Plasma samples are thawed at room temperature.

• An internal standard solution (containing known concentrations of alectinib-d8 and CH5468924-d4 in an organic solvent like methanol or acetonitrile) is added to the plasma samples.

• Protein precipitation is induced by adding a solvent such as acetonitrile.

• The samples are vortexed and then centrifuged to pellet the precipitated proteins.

• The supernatant is collected for LC-MS/MS analysis.

LC-MS/MS Analysis:

• Chromatography: Separation is achieved on a reverse-phase C18 column with a gradient mobile phase, typically consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).[9]

• Mass Spectrometry: The analytes are detected using an electrospray ionization (ESI) source in positive ion mode. Detection is performed using multiple reaction monitoring (MRM) of specific precursor-to-product ion transitions for alectinib, M4, and their respective deuterated internal standards.[9][10][11][12]

Cross-Validation: When bioanalytical methods are established in different laboratories, a cross-validation is performed to ensure consistency and reliability of the pharmacokinetic data.[13]

Visualizations

ALK Signaling Pathway and Alectinib Inhibition

Caption: Alectinib inhibits the ALK receptor, blocking downstream signaling pathways.

Experimental Workflow for Pharmacokinetic Analysis

Caption: Workflow for correlating alectinib/M4 levels with clinical outcomes.

References

• 1. Pharmacometric analyses of alectinib to facilitate approval of the optimal dose for the first‐line treatment of anaplastic lymphoma kinase–positive non‐small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exposure–Response Analyses of Anaplastic Lymphoma Kinase Inhibitors Crizotinib and Alectinib in Non‐Small Cell Lung Cancer Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Population Pharmacokinetic and Exposure-Response Analyses of Alectinib and Its Metabolite M4 to Support Dose Selection in Patients with Resected Stage IB - IIIA ALK-Positive Non-Small Cell Lung Cancer – ScienceOpen [scienceopen.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Alectinib can replace crizotinib as standard first-line therapy for ALK-positive lung cancer - Uemura - Annals of Translational Medicine [atm.amegroups.org]
• 6. Focus on Alectinib and Competitor Compounds for Second-Line Therapy in ALK-Rearranged NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Alectinib vs. Lorlatinib in the Front-Line Setting for ALK-Rearranged Non-Small-Cell Lung Cancer (NSCLC): A Deep Dive into the Main Differences across ALEX and CROWN Phase 3 Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Treatment of metastatic ALK-positive non-small cell lung cancer: indirect comparison of different ALK inhibitors using reconstructed patient data [frontiersin.org]
• 9. An UPLC-MS/MS method for the quantitation of alectinib in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Bioanalysis of alectinib and metabolite M4 in human plasma, cross-validation and impact on PK assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Handling of Unidentified Compounds: A Case Study

Immediate Action Required: The chemical identifier "CH5468924-d4" does not correspond to a recognized substance in publicly available chemical safety databases. This lack of data necessitates treating the compound as a substance of unknown toxicity and hazard. All handling procedures should be conducted under the highest level of precaution until a definitive identification and hazard assessment can be completed.

Core Safety and Logistical Information

For any unidentified chemical compound, including one designated as CH5468924-d4, the following personal protective equipment (PPE) and handling protocols are mandatory to ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure to unknown hazards. The following table outlines the minimum required PPE for handling any uncharacterized substance.

Body Part	Required PPE	Specifications
Eyes/Face	Safety Goggles & Face Shield	ANSI Z87.1 certified, providing full splash and impact protection.
Hands	Double Gloving (Nitrile)	Inner and outer gloves should be nitrile, with the outer glove being of a heavier mil thickness for enhanced protection. Change gloves frequently and immediately after any sign of contamination.
Body	Chemical-Resistant Lab Coat	Fully buttoned, long-sleeved, and made of a material resistant to a broad range of chemicals.
Respiratory	Fume Hood or Respirator	All handling of the substance must be performed within a certified chemical fume hood. If this is not possible, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is required.

Operational and Disposal Plans

A clear and concise plan for both the handling and disposal of an unknown substance is critical to minimize risk and ensure regulatory compliance.

Operational Plan:

• Restricted Access: Designate a specific, well-ventilated area for handling the compound. Access to this area should be restricted to authorized personnel only.

• Small Quantities: Whenever possible, work with the smallest feasible quantities of the substance to minimize the potential impact of an incident.

• Emergency Preparedness: Ensure that a fully stocked chemical spill kit, safety shower, and eyewash station are immediately accessible. All personnel must be trained in their use.

• Documentation: Meticulously document all procedures, including quantities used, dates, and the names of all personnel involved.

Disposal Plan:

• Waste Segregation: All waste contaminated with the unknown substance, including gloves, bench paper, and pipette tips, must be segregated into a clearly labeled, sealed hazardous waste container.

• Waste Labeling: The waste container must be labeled as "Hazardous Waste - Unidentified Substance" and include the date of accumulation.

• Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department for guidance on the proper disposal procedures for unknown hazardous waste. Do not attempt to dispose of the substance through standard laboratory waste streams.

Logical Workflow for Handling Unidentified Compounds

The following diagram outlines the critical decision-making process for the safe handling of any uncharacterized chemical substance.

Caption: Workflow for handling an unidentified chemical compound.

By adhering to these stringent safety protocols, researchers and drug development professionals can mitigate the risks associated with handling uncharacterized substances, ensuring a safe and compliant laboratory environment. The principles of proactive risk assessment and cautious handling are paramount in building a culture of safety and trust.